20-Dehydroeupatoriopicrin semiacetal

Core Science & Biosynthesis

The Emergence of 20-Dehydroeupatoriopicrin semiacetal from Eupatorium: A Technical Guide

For Immediate Release

Shanghai, China – December 7, 2025 – The ongoing exploration of the genus Eupatorium has led to the characterization of a diverse array of bioactive sesquiterpene lactones. Among these, 20-Dehydroeupatoriopicrin semiacetal stands out as a compound of significant interest for phytochemical and pharmacological research. This technical guide provides a comprehensive overview of its discovery, experimental protocols for its isolation and characterization, and a discussion of its potential biological significance.

Introduction to Sesquiterpene Lactones in Eupatorium

The genus Eupatorium, belonging to the Asteraceae family, is a well-documented source of complex secondary metabolites, particularly sesquiterpene lactones.[1][2] These compounds are known for a wide range of biological activities, including anti-inflammatory, cytotoxic, and antimicrobial properties.[2][3] The major sesquiterpene lactone often found in species like Eupatorium cannabinum is eupatoriopicrin (B210294).[2] 20-Dehydroeupatoriopicrin semiacetal is a derivative of this class of compounds, and its presence has been confirmed in species such as Eupatorium heterophyllum.[4]

Physicochemical Properties

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpenoid with the following key identifiers:

Property	Value
Chemical Formula	C₂₀H₂₄O₆
Molecular Weight	360.4 g/mol
CAS Number	94234-24-9

Experimental Protocols

While the original discovery paper detailing the initial isolation of 20-Dehydroeupatoriopicrin semiacetal could not be definitively identified in the surveyed literature, a representative experimental workflow can be constructed based on established protocols for the isolation of sesquiterpene lactones from Eupatorium species. The following is a detailed methodology adapted from studies on E. heterophyllum and E. cannabinum.

Plant Material Collection and Preparation

• Collection: Aerial parts of the Eupatorium species of interest are collected.

• Drying and Pulverization: The plant material is air-dried in the shade and then ground into a fine powder.

Extraction

• The powdered plant material is subjected to exhaustive extraction with methanol (B129727) (MeOH) at room temperature.

• The resulting extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude methanolic extract.

Fractionation and Isolation

The crude extract is subjected to a series of chromatographic separations to isolate the target compound.

• Silica (B1680970) Gel Column Chromatography: The crude extract is adsorbed onto silica gel and subjected to column chromatography. A gradient elution system is employed, starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate (B1210297) (EtOAc) and subsequently methanol (MeOH).

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions showing the presence of sesquiterpene lactones (as determined by thin-layer chromatography) are further purified using preparative HPLC. A C18 reversed-phase column is typically used with a mobile phase gradient of acetonitrile (B52724) and water.

• Final Purification: Repeated HPLC steps may be necessary to achieve high purity of the isolated 20-Dehydroeupatoriopicrin semiacetal.

Structure Elucidation

The structure of the purified compound is determined using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments are conducted to determine the connectivity of protons and carbons.

• High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS): This technique is used to determine the exact molecular formula of the compound.

• Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: To identify any chromophores.

The following diagram illustrates the general workflow for the isolation and characterization of 20-Dehydroeupatoriopicrin semiacetal.

A generalized workflow for isolating and identifying the target compound.

Quantitative Data

Specific quantitative data, such as the yield of 20-Dehydroeupatoriopicrin semiacetal from the initial plant material, is not available in the reviewed literature. Such data would be highly dependent on the specific Eupatorium species, geographical location, and time of harvest. However, studies on related compounds like eupatoriopicrin have reported yields of up to 0.4% from the plant material.[5]

Biological Activity and Signaling Pathways

The specific biological activities and associated signaling pathways of 20-Dehydroeupatoriopicrin semiacetal have not been extensively studied. However, based on the known activities of its parent compound, eupatoriopicrin, and other sesquiterpene lactones from Eupatorium, several potential activities can be inferred.

Eupatoriopicrin has demonstrated significant cytotoxic activity against various cancer cell lines.[2][5] The mechanism of action for many sesquiterpene lactones involves the alkylation of biological macromolecules, particularly proteins, through their α-methylene-γ-lactone moiety. This can disrupt cellular processes and induce apoptosis.

A plausible signaling pathway affected by sesquiterpene lactones is the NF-κB pathway, which is a key regulator of inflammation and cell survival. By inhibiting NF-κB, these compounds can exert anti-inflammatory and pro-apoptotic effects.

The following diagram illustrates the hypothetical mechanism of action for sesquiterpene lactones like 20-Dehydroeupatoriopicrin semiacetal.

A potential mechanism of action for the target compound.

Conclusion and Future Directions

20-Dehydroeupatoriopicrin semiacetal represents a promising lead compound from the Eupatorium genus. While its initial discovery and characterization are not yet fully documented in widely accessible literature, its structural relationship to other bioactive sesquiterpene lactones suggests significant potential for drug development.

Future research should focus on:

• The definitive isolation and complete spectral characterization of 20-Dehydroeupatoriopicrin semiacetal from a well-defined Eupatorium source.

• Quantitative analysis to determine its prevalence in various Eupatorium species.

• In-depth biological screening to elucidate its specific cytotoxic, anti-inflammatory, and other pharmacological activities.

• Mechanistic studies to identify the precise signaling pathways modulated by this compound.

Such efforts will be crucial in unlocking the full therapeutic potential of this intriguing natural product.

References

• 1. Eupatorium cannabinum L. A review emphasizing the sesquiterpene lactones and their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. iajps.com [iajps.com]
• 3. Sesquiterpene Lactones: A Review of Biological Activities -Journal of Life Science | Korea Science [koreascience.kr]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]

A Technical Guide to the Natural Sources of 20-Dehydroeupatoriopicrin Semiacetal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural sources of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone of interest for its potential biological activities. The document details its primary plant source, quantitative data on a closely related precursor, a comprehensive experimental protocol for its isolation, and a proposed mechanism of action.

Natural Sources

20-Dehydroeupatoriopicrin semiacetal is a specialized sesquiterpene lactone derivative found in plants belonging to the genus Eupatorium, a member of the Asteraceae family. The primary documented natural source of this compound is Eupatorium cannabinum, commonly known as hemp-agrimony.[1][2] This plant is recognized for its rich and diverse phytochemical profile, which includes a variety of terpenoids, flavonoids, and other bioactive molecules.[1][3] While 20-Dehydroeupatoriopicrin semiacetal is a known constituent, its precursor, eupatoriopicrin, is often the more abundantly isolated and studied sesquiterpene lactone from this species.[1][2][3]

Quantitative Data

Direct quantitative analysis of 20-Dehydroeupatoriopicrin semiacetal in Eupatorium cannabinum is not extensively reported in the available literature. However, data on its precursor, eupatoriopicrin, provides a valuable benchmark for the potential yield of related sesquiterpene lactones from this plant.

Compound	Plant Source	Plant Part	Method of Analysis	Reported Yield/Concentration	Reference
Eupatoriopicrin	Eupatorium cannabinum L.	Aerial Parts	Not Specified	Up to 0.4% of dried plant material	[4]

This table summarizes the reported concentration of eupatoriopicrin, the precursor to 20-Dehydroeupatoriopicrin semiacetal, in Eupatorium cannabinum. The yield of the semiacetal derivative is expected to be lower and dependent on the specific extraction and isolation conditions.

Experimental Protocol: Isolation of Sesquiterpene Lactones from Eupatorium cannabinum

The following protocol is a comprehensive methodology for the extraction and isolation of sesquiterpene lactones, including 20-Dehydroeupatoriopicrin semiacetal, from the aerial parts of Eupatorium cannabinum. This protocol is synthesized from established methods for isolating similar compounds from Eupatorium species.[5][6]

3.1. Plant Material and Extraction

• Collection and Preparation: Collect the aerial parts (leaves and stems) of Eupatorium cannabinum during its flowering season. Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, until a constant weight is achieved. Grind the dried plant material into a fine powder.

• Extraction: Macerate the powdered plant material (e.g., 1 kg) with 95% ethanol (B145695) (5 L) at room temperature for 72 hours with occasional agitation. Filter the extract through Whatman No. 1 filter paper. Repeat the extraction process three times with fresh solvent.

• Concentration: Combine the filtrates and concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude ethanol extract.

3.2. Fractionation

• Solvent-Solvent Partitioning: Suspend the crude ethanol extract in distilled water (1 L) and perform successive liquid-liquid partitioning with solvents of increasing polarity.

  • Partition with n-hexane (3 x 1 L) to remove non-polar compounds.

  • Subsequently, partition the aqueous layer with dichloromethane (B109758) (CH₂Cl₂) (3 x 1 L).

  • Finally, partition the remaining aqueous layer with ethyl acetate (B1210297) (EtOAc) (3 x 1 L).

• Fraction Concentration: Concentrate each of the n-hexane, CH₂Cl₂, and EtOAc fractions separately using a rotary evaporator. The sesquiterpene lactones are expected to be concentrated in the dichloromethane and ethyl acetate fractions.

3.3. Isolation and Purification

• VLC of the Dichloromethane Fraction: Subject the dried CH₂Cl₂ fraction to Vacuum Liquid Chromatography (VLC) on a silica (B1680970) gel column. Elute with a gradient of n-hexane and ethyl acetate (e.g., 100:0 to 0:100), followed by a gradient of ethyl acetate and methanol (B129727) (e.g., 100:0 to 80:20).

• TLC Monitoring: Monitor the collected fractions using Thin Layer Chromatography (TLC) on silica gel plates, with a mobile phase such as n-hexane:ethyl acetate (1:1). Visualize the spots under UV light (254 nm) and by spraying with an anisaldehyde-sulfuric acid reagent followed by heating.

• Column Chromatography: Pool the fractions containing compounds with similar TLC profiles and subject them to further separation using conventional column chromatography on silica gel, eluting with a refined gradient of n-hexane and ethyl acetate.

• Preparative HPLC: For final purification of 20-Dehydroeupatoriopicrin semiacetal, utilize preparative High-Performance Liquid Chromatography (HPLC) on a C18 reversed-phase column with a mobile phase gradient of acetonitrile (B52724) and water. Monitor the elution at a wavelength of 210-220 nm.

3.4. Structure Elucidation

The structure of the isolated 20-Dehydroeupatoriopicrin semiacetal can be confirmed using spectroscopic techniques, including:

• ¹H-NMR and ¹³C-NMR: To determine the carbon-hydrogen framework.

• 2D-NMR (COSY, HSQC, HMBC): To establish the connectivity of protons and carbons.

• Mass Spectrometry (ESI-MS or HR-ESI-MS): To determine the molecular weight and elemental composition.

Caption: Experimental workflow for the isolation of 20-Dehydroeupatoriopicrin semiacetal.

Putative Signaling Pathway: Inhibition of NF-κB

The biological activity of many sesquiterpene lactones is attributed to their ability to act as Michael acceptors, allowing them to form covalent bonds with nucleophilic residues (such as cysteine) in proteins.[7] A primary target of this alkylation is the p65 subunit of the Nuclear Factor-kappa B (NF-κB) transcription factor.[8] The following diagram illustrates the proposed mechanism by which 20-Dehydroeupatoriopicrin semiacetal may inhibit the NF-κB signaling pathway.

In its inactive state, NF-κB (a heterodimer of p50 and p65) is sequestered in the cytoplasm by the inhibitor of κB (IκB). Pro-inflammatory stimuli trigger the phosphorylation and subsequent ubiquitination and degradation of IκB. This frees NF-κB to translocate to the nucleus, where it binds to DNA and promotes the transcription of pro-inflammatory genes. 20-Dehydroeupatoriopicrin semiacetal, with its reactive α-methylene-γ-lactone moiety, is hypothesized to directly alkylate the p65 subunit of NF-κB, preventing its DNA binding and subsequent transcriptional activation.

Caption: Putative mechanism of NF-κB inhibition by 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. iajps.com [iajps.com]
• 2. Eupatorium cannabinum – 7th November 2022 – Hemp Agrimony – The Botanical Society of Scotland [botsoc.scot]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sesquiterpenoids Lactones: Benefits to Plants and People - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sesquiterpene lactones as drugs with multiple targets in cancer treatment: focus on parthenolide - PubMed [pubmed.ncbi.nlm.nih.gov]

The Biosynthesis of 20-Dehydroeupatoriopicrin Semiacetal: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of 20-dehydroeupatoriopicrin semiacetal, a complex sesquiterpene lactone found in plants of the Eupatorium genus. While the complete enzymatic pathway has not been fully elucidated, this document synthesizes current knowledge on sesquiterpene lactone biosynthesis to propose a scientifically grounded hypothetical pathway. This guide details the precursor molecules, key enzymatic steps, and the chemical logic leading to the formation of this intricate natural product. It is intended to serve as a foundational resource for researchers in natural product biosynthesis, drug discovery, and synthetic biology.

Introduction to Sesquiterpene Lactone Biosynthesis

Sesquiterpene lactones (STLs) are a large and diverse group of naturally occurring chemical compounds characterized by a C15 carbon skeleton and a lactone ring.[1] Predominantly found in the Asteraceae family, these compounds exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.[2]

The biosynthesis of all terpenoids, including STLs, originates from two primary pathways: the mevalonate (B85504) (MVA) pathway in the cytosol and the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway in plastids. These pathways produce the universal five-carbon building blocks, isopentenyl diphosphate (B83284) (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).[3][4]

For sesquiterpenes, three of these C5 units are condensed to form the C15 precursor, farnesyl diphosphate (FPP). The biosynthesis of STLs then proceeds through three general stages:

• Cyclization: The linear FPP molecule is cyclized by a class of enzymes known as sesquiterpene synthases (or cyclases) to form a variety of cyclic sesquiterpene scaffolds. For most germacranolide STLs, the initial product is (+)-germacrene A.[5]

• Oxidation and Lactonization: The sesquiterpene scaffold undergoes a series of oxidative modifications, primarily catalyzed by cytochrome P450 monooxygenases (CYPs).[6] This includes the oxidation of a methyl group to a carboxylic acid, followed by hydroxylation at a suitable position on the carbocyclic ring, which then allows for intramolecular lactonization to form the characteristic γ-lactone ring.[7][8]

• Tailoring: The basic STL skeleton can be further modified by a variety of "tailoring" enzymes, including additional hydroxylases, acyltransferases, and dehydrogenases, leading to the vast diversity of STLs found in nature.

Proposed Biosynthetic Pathway of 20-Dehydroeupatoriopicrin Semiacetal

The specific enzymatic pathway to 20-dehydroeupatoriopicrin semiacetal has not been experimentally determined. However, based on the known biosynthesis of related germacranolide STLs, particularly eupatolide, a plausible pathway can be proposed.[9] The structure of eupatoriopicrin (B210294), the likely precursor, is a germacranolide with an ester side chain.[10][11] The "20-dehydroeupatoriopicrin semiacetal" name and its molecular formula (C20H24O6) suggest that the modifications occur on this side chain.

The proposed pathway can be divided into the following key stages:

Stage 1: Formation of the Germacranolide Core

This stage follows the canonical pathway for many germacranolide STLs.

• Farnesyl Diphosphate (FPP) Synthesis: IPP and DMAPP, from the MVA and/or MEP pathways, are condensed to form FPP.

• Germacrene A Synthesis: FPP is cyclized by germacrene A synthase (GAS) to yield (+)-germacrene A.

• Germacrene A Acid (GAA) Formation: (+)-germacrene A undergoes a three-step oxidation of the C12-methyl group, catalyzed by a germacrene A oxidase (GAO) , a CYP enzyme, to form germacrene A acid (GAA).[12]

• Hydroxylation of GAA: GAA is hydroxylated at the C8 position by a specific CYP enzyme , likely a GAA 8β-hydroxylase (G8H) , to produce 8β-hydroxy-germacrene A acid.[9]

• Lactonization: The 8β-hydroxy-GAA undergoes lactonization to form the 12,8-lactone ring, yielding a costunolide-like precursor. This step is likely catalyzed by a costunolide synthase (COS)-like enzyme .

Stage 2: Acylation to form Eupatoriopicrin

• Hydroxylation of the Core: The costunolide-like precursor is hydroxylated at the C4 position.

• Synthesis of the Acyl Donor: A separate pathway synthesizes an activated form of a C5 acid, likely (E)-4-hydroxy-2-(hydroxymethyl)but-2-enoic acid.

• Acylation: An acyltransferase enzyme catalyzes the esterification of the C4-hydroxyl group of the STL core with the activated C5 acid, forming eupatoriopicrin.

Stage 3: Formation of 20-Dehydroeupatoriopicrin Semiacetal

This final stage is hypothetical and based on known enzymatic reactions that could produce the observed chemical features.

• Dehydrogenation of the Side Chain: A dehydrogenase enzyme is proposed to catalyze the removal of two hydrogen atoms from the C4' and C5' positions of the ester side chain, creating a double bond and an aldehyde or ketone functionality.

• Intramolecular Hemiacetal Formation: The newly formed carbonyl group is now in proximity to the C4'-hydroxyl group. An enzyme, or potentially a spontaneous, enzyme-catalyzed cyclization, facilitates the intramolecular nucleophilic attack of the hydroxyl group onto the carbonyl carbon, forming the stable cyclic semiacetal ring.

Signaling Pathway Diagram

Caption: Proposed biosynthetic pathway of 20-Dehydroeupatoriopicrin Semiacetal.

Quantitative Data

As the biosynthetic pathway for 20-dehydroeupatoriopicrin semiacetal is not yet characterized, no specific enzyme kinetic data is available. However, to provide a context for the potential efficiency of the involved enzyme classes, the following table summarizes known kinetic parameters for related enzymes from sesquiterpene lactone biosynthetic pathways in other Asteraceae species.

Enzyme	Organism	Substrate	Km (µM)	kcat (s⁻¹)	Reference
Germacrene A Synthase	Cichorium intybus	Farnesyl Diphosphate	1.5	0.03	[5]
Germacrene A Oxidase	Helianthus annuus	(+)-Germacrene A	2.3	0.12	[9]
Costunolide Synthase	Lactuca sativa	Germacrene A Acid	5.8	0.09	[9]
Eupatolide Synthase	Helianthus annuus	8β-Hydroxy-GAA	10.2	0.05	[9]

Experimental Protocols

The elucidation of the proposed biosynthetic pathway would require a combination of molecular biology, biochemistry, and analytical chemistry techniques. Below are detailed methodologies for key experiments that would be essential for this research.

Protocol 1: Identification of Candidate Genes

This protocol describes a general workflow for identifying candidate genes for the biosynthesis of 20-dehydroeupatoriopicrin semiacetal using a transcriptomics approach.

• Plant Material: Collect tissues from a Eupatorium species known to produce the target compound. It is advisable to collect different tissue types (leaves, stems, roots, flowers) and at different developmental stages to identify tissues with the highest accumulation of the compound.

• Metabolite Analysis: Perform LC-MS analysis on extracts from the collected tissues to identify the tissue(s) and developmental stage(s) with the highest concentration of 20-dehydroeupatoriopicrin semiacetal and its putative precursors.

• RNA Extraction and Sequencing: Extract total RNA from the high-producing tissues and a low-producing tissue (as a control). Prepare cDNA libraries and perform high-throughput RNA sequencing (RNA-Seq).

• Transcriptome Assembly and Annotation: Assemble the sequencing reads into a de novo transcriptome. Annotate the assembled transcripts by sequence homology searches against public databases (e.g., NCBI non-redundant protein database) to identify putative enzyme-coding genes, particularly those belonging to sesquiterpene synthases, cytochrome P450s, dehydrogenases, and acyltransferases.

• Differential Gene Expression Analysis: Compare the transcriptomes of the high-producing and low-producing tissues to identify genes that are significantly upregulated in the high-producing tissue. These differentially expressed genes are strong candidates for being involved in the biosynthesis of the target compound.

Protocol 2: Functional Characterization of Candidate Enzymes

This protocol outlines the steps for functionally characterizing a candidate enzyme, for example, a putative dehydrogenase, using heterologous expression.

• Gene Cloning: Amplify the full-length coding sequence of the candidate gene from cDNA of the high-producing tissue using PCR. Clone the PCR product into a suitable expression vector (e.g., a yeast expression vector like pYES-DEST52 or a plant expression vector for Nicotiana benthamiana transient expression).

• Heterologous Expression:

  • Yeast: Transform the expression construct into a suitable yeast strain (e.g., Saccharomyces cerevisiae). Grow the transformed yeast in an appropriate medium and induce protein expression.

  • Nicotiana benthamiana: Infiltrate leaves of N. benthamiana with Agrobacterium tumefaciens carrying the expression construct. For multi-enzyme pathways, co-infiltrate with constructs for other pathway enzymes (e.g., those for producing the eupatoriopicrin precursor).

• Enzyme Assays:

  • In vivo: After a period of incubation (2-5 days), harvest the yeast cells or the infiltrated tobacco leaves. Extract the metabolites and analyze by LC-MS for the presence of the expected product (the dehydrogenated eupatoriopicrin).

  • In vitro: If expressing in yeast, the enzyme can be purified from the microsomal fraction (for CYPs) or the soluble fraction. The purified enzyme is then incubated with the putative substrate (eupatoriopicrin) and any necessary co-factors (e.g., NAD⁺/NADP⁺ for a dehydrogenase). The reaction mixture is then analyzed by LC-MS to detect product formation.

• Enzyme Kinetics: If the enzyme shows activity, determine its kinetic parameters (Km and kcat) by performing in vitro assays with varying substrate concentrations and measuring the initial reaction rates.[13][14][15][16][17]

Experimental Workflow Diagram

Caption: A typical experimental workflow for the elucidation of a natural product biosynthetic pathway.

Conclusion and Future Perspectives

The biosynthesis of 20-dehydroeupatoriopicrin semiacetal represents a fascinating example of the chemical complexity generated by plant secondary metabolism. While the exact enzymatic machinery remains to be discovered, the proposed pathway, built upon our understanding of sesquiterpene lactone biosynthesis, provides a solid framework for future research. The elucidation of this pathway will not only deepen our fundamental knowledge of plant biochemistry but also open up possibilities for the biotechnological production of this and other valuable bioactive compounds. The experimental approaches outlined in this guide provide a roadmap for the identification and characterization of the novel enzymes involved, which could become valuable tools for synthetic biology and drug development.

References

• 1. Sesquiterpenoids Lactones: Benefits to Plants and People - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Article | KnE Open [kneopen.com]
• 4. Frontiers | Biotechnological production of terpenoids using cell factories [frontiersin.org]
• 5. edepot.wur.nl [edepot.wur.nl]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Biosynthesis of sesquiterpene lactones in pyrethrum (Tanacetum cinerariifolium) [pubmed.ncbi.nlm.nih.gov]
• 9. Biosynthesis of Eupatolide-A Metabolic Route for Sesquiterpene Lactone Formation Involving the P450 Enzyme CYP71DD6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Eupatoriopicrin | C20H26O6 | CID 5281461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Eupatoriopicrine | C20H26O6 | CID 6438139 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Cytochrome P450s from Cynara cardunculus L. CYP71AV9 and CYP71BL5, catalyze distinct hydroxylations in the sesquiterpene lactone biosynthetic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Steady-state kinetic characterization of sesquiterpene synthases by gas chromatography-mass spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Khan Academy [khanacademy.org]
• 15. Enzyme kinetics - Wikipedia [en.wikipedia.org]
• 16. Enzyme kinetics of cytochrome P450-mediated reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Multienzyme Kinetics and Sequential Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 20-Dehydroeupatoriopicrin semiacetal (C20H24O6)

For Researchers, Scientists, and Drug Development Professionals

Abstract

20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone with the molecular formula C20H24O6, is a natural product isolated from plants of the Eupatorium genus. This technical guide provides a comprehensive overview of the available scientific information on this compound, including its chemical properties and potential biological activities. While specific experimental data for 20-Dehydroeupatoriopicrin semiacetal is limited in publicly accessible literature, this document extrapolates potential activities and experimental approaches based on closely related and well-studied sesquiterpene lactones from the same plant family, such as eupatoriopicrin. This guide aims to serve as a foundational resource for researchers interested in the therapeutic potential of this class of compounds, particularly in the areas of oncology and inflammatory diseases.

Introduction

Sesquiterpene lactones are a large and diverse group of naturally occurring compounds characterized by a C15 skeleton and a lactone ring. They are predominantly found in plants of the Asteraceae family, including the genus Eupatorium. These compounds are known for a wide range of biological activities, including anti-inflammatory, cytotoxic, and antimicrobial effects. The bioactivity of many sesquiterpene lactones is attributed to the presence of an α-methylene-γ-lactone moiety, which can react with biological nucleophiles, such as cysteine residues in proteins, via Michael addition. This reactivity can lead to the modulation of various cellular processes and signaling pathways. 20-Dehydroeupatoriopicrin semiacetal belongs to this promising class of natural products.

Chemical Properties

A summary of the key chemical identifiers and properties for 20-Dehydroeupatoriopicrin semiacetal is presented in Table 1.

Property	Value	Source
Molecular Formula	C20H24O6	[1]
Molecular Weight	360.4 g/mol	[1]
CAS Number	94234-24-9	[1]
Class	Sesquiterpene Lactone
Natural Source	Eupatorium genus

Potential Biological Activities and Mechanisms of Action

Direct experimental evidence for the biological activity of 20-Dehydroeupatoriopicrin semiacetal is not extensively documented in peer-reviewed literature. However, based on the activities of structurally similar sesquiterpene lactones isolated from Eupatorium species, particularly eupatoriopicrin, we can infer its potential therapeutic applications.

Anti-inflammatory Activity

Sesquiterpene lactones from Eupatorium are known to possess anti-inflammatory properties. The proposed mechanism of action involves the inhibition of pro-inflammatory signaling pathways. A key target is the transcription factor Nuclear Factor-kappa B (NF-κB), which plays a central role in the inflammatory response. By alkylating specific cysteine residues on proteins within the NF-κB signaling cascade, these compounds can prevent its activation and the subsequent expression of pro-inflammatory genes, such as those for cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., COX-2).

Caption: Proposed anti-inflammatory mechanism of 20-Dehydroeupatoriopicrin semiacetal.

Cytotoxic Activity

Many sesquiterpene lactones exhibit cytotoxicity against various cancer cell lines. The α-methylene-γ-lactone moiety is again a key pharmacophore, reacting with nucleophilic groups in proteins and other biomolecules, leading to cellular stress and apoptosis. Potential mechanisms include the generation of reactive oxygen species (ROS), disruption of mitochondrial function, and inhibition of key survival pathways.

Caption: A typical experimental workflow to determine the cytotoxicity of a compound.

Experimental Protocols

While specific protocols for 20-Dehydroeupatoriopicrin semiacetal are not available, this section provides detailed methodologies for key experiments commonly used to evaluate the biological activities of sesquiterpene lactones.

Isolation and Purification

• Plant Material: Dried and powdered aerial parts of an Eupatorium species would be used.

• Extraction: The plant material would be extracted exhaustively with a solvent such as methanol (B129727) or ethanol (B145695) at room temperature. The solvent would then be evaporated under reduced pressure to yield a crude extract.

• Fractionation: The crude extract would be suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297), to separate compounds based on their polarity.

• Chromatography: The bioactive fraction (typically the chloroform or ethyl acetate fraction for sesquiterpene lactones) would be subjected to repeated column chromatography on silica (B1680970) gel, eluting with a gradient of n-hexane and ethyl acetate. Further purification would be achieved using preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

In Vitro Anti-inflammatory Assay (NF-κB Inhibition)

• Cell Line: Human or murine macrophage cell lines (e.g., RAW 264.7) are commonly used.

• Cell Culture: Cells are cultured in a suitable medium (e.g., DMEM) supplemented with 10% fetal bovine serum and antibiotics, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are pre-treated with various concentrations of the test compound for 1-2 hours, followed by stimulation with an inflammatory agent like lipopolysaccharide (LPS) for a specified time (e.g., 24 hours).

• Measurement of Inflammatory Mediators: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) and nitric oxide (NO) in the cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA) kits and the Griess reagent, respectively.

• Data Analysis: The concentration of the compound that causes 50% inhibition (IC50) of the inflammatory mediator production is calculated.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Lines: A panel of human cancer cell lines (e.g., HeLa, HepG2, MCF-7) and a normal cell line (e.g., fibroblasts) are used to assess both cytotoxicity and selectivity.

• Cell Seeding: Cells are seeded in 96-well plates at an appropriate density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with a range of concentrations of the test compound and incubated for a period of 24 to 72 hours.

• MTT Reagent: After the incubation period, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization and Absorbance Reading: The formazan crystals are dissolved in a solubilization buffer (e.g., DMSO), and the absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Data Presentation

As no specific quantitative data for 20-Dehydroeupatoriopicrin semiacetal is available, the following tables present representative data for a related sesquiterpene lactone, eupatoriopicrin , to illustrate the expected range of activity.

Table 2: Representative Cytotoxic Activity of Eupatoriopicrin

Cell Line	IC50 (µM)
HeLa (Cervical Cancer)	1.5
HepG2 (Liver Cancer)	2.8
MCF-7 (Breast Cancer)	3.5

Note: The above data is illustrative and based on published results for eupatoriopicrin, not 20-Dehydroeupatoriopicrin semiacetal.

Table 3: Representative Anti-inflammatory Activity of Eupatoriopicrin

Assay	IC50 (µM)
NO production in LPS-stimulated RAW 264.7 cells	5.2
TNF-α production in LPS-stimulated RAW 264.7 cells	8.7

Note: The above data is illustrative and based on published results for eupatoriopicrin, not 20-Dehydroeupatoriopicrin semiacetal.

Conclusion and Future Directions

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone with a chemical structure that suggests potential anti-inflammatory and cytotoxic activities. While direct experimental evidence is currently lacking in the public domain, the well-documented bioactivities of related compounds from the Eupatorium genus provide a strong rationale for further investigation. Future research should focus on the definitive isolation and structural elucidation of 20-Dehydroeupatoriopicrin semiacetal, followed by comprehensive in vitro and in vivo studies to determine its biological activity profile and therapeutic potential. Elucidating its precise mechanism of action, including its effects on specific signaling pathways, will be crucial for its development as a potential drug lead. This technical guide serves as a starting point for researchers to design and execute such studies.

References

• 1. 20-Dehydroeupatoriopicrin semiacetal - Immunomart [immunomart.com]

Core Mechanism of Action: Covalent Modification of Biological Nucleophiles

An In-Depth Technical Guide on the Core Mechanism of Action of 20-Dehydroeupatoriopicrin Semiacetal

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on 20-Dehydroeupatoriopicrin semiacetal is limited. The following guide is based on the well-documented activities of its parent compound, eupatoriopicrin (B210294), and the established mechanisms of the broader class of sesquiterpene lactones (SLs). The α,β-unsaturated carbonyl structures, such as the α-methylene-γ-lactone moiety, are key to the bioactivity of this class of compounds.

The primary mechanism of action for sesquiterpene lactones, including eupatoriopicrin and its derivatives, is their ability to act as alkylating agents. This reactivity is conferred by the α-methylene-γ-lactone functional group.[1] This group readily undergoes a Michael-type addition with biological nucleophiles, particularly the sulfhydryl (thiol) groups of cysteine residues in proteins.[1]

This covalent and often irreversible modification of key proteins can lead to a disruption of their function, thereby affecting numerous downstream cellular processes. The thiol reactivity is considered the underlying principle for the diverse biological activities exhibited by this class of compounds, including their anti-inflammatory and cytotoxic effects.[1]

Key Signaling Pathways Modulated by Eupatoriopicrin

Based on studies of eupatoriopicrin, 20-Dehydroeupatoriopicrin semiacetal is predicted to exert its effects by modulating several critical signaling pathways involved in inflammation and cell survival.

Inhibition of the NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of the inflammatory response and is constitutively active in many cancer types, promoting cell survival and proliferation. Eupatoriopicrin has been shown to inhibit NF-κB activation. This inhibition is thought to occur through the alkylation of key proteins in the NF-κB signaling cascade, such as the IκB kinase (IKK) complex or NF-κB proteins themselves, preventing the translocation of NF-κB to the nucleus and subsequent transcription of pro-inflammatory and pro-survival genes.

Inhibition of the NF-κB Signaling Pathway by Eupatoriopicrin.

Modulation of the MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is another crucial signaling cascade that regulates processes such as cell proliferation, differentiation, and apoptosis. Eupatoriopicrin has been demonstrated to suppress the phosphorylation of p38 MAPK and ERK1/2 in lipopolysaccharide (LPS)-stimulated neutrophils.[2][3] By inhibiting these key kinases, the compound can attenuate the inflammatory response.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

Lack of Publicly Available Research on 20-Dehydroeupatoriopicrin semiacetal Necessitates a Review of the Parent Compound, Eupatoriopicrin

An extensive review of scientific literature and public databases reveals a significant gap in the available research on the specific therapeutic uses of 20-Dehydroeupatoriopicrin semiacetal. This sesquiterpene lactone derivative is primarily available from chemical suppliers for research purposes, with its potential bioactivity being extrapolated from the broader class of sesquiterpene lactones. These compounds are known for their ability to form covalent bonds with biological nucleophiles, suggesting a potential for modulating various biochemical pathways.[1] However, specific studies detailing its anti-inflammatory, antimicrobial, or anticancer properties are currently absent from the public domain.

Given the lack of direct data, this technical guide will focus on the parent compound, Eupatoriopicrin , a well-studied sesquiterpene lactone isolated from plants of the Eupatorium genus. The biological activities of Eupatoriopicrin have been more thoroughly investigated and can provide valuable insights into the potential therapeutic profile of its derivatives, including 20-Dehydroeupatoriopicrin semiacetal. This guide will summarize the known anti-inflammatory and anticancer activities of Eupatoriopicrin, present available quantitative data, detail experimental protocols, and visualize the implicated signaling pathways.

Therapeutic Potential of Eupatoriopicrin: A Focus on Anti-inflammatory and Anticancer Activities

Eupatoriopicrin has demonstrated significant potential as both an anti-inflammatory and an anticancer agent in preclinical studies. Its mechanisms of action are multifaceted, primarily involving the modulation of key signaling pathways in inflammation and cancer progression.

Anti-inflammatory Activity

Eupatoriopicrin has been shown to exert potent anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators. Studies have highlighted its ability to suppress nitric oxide (NO) production and the release of cytokines such as Interleukin-8 (IL-8) and Tumor Necrosis Factor-alpha (TNF-α).[2][3][4] The underlying mechanism is linked to the suppression of the p38 and ERK 1/2 MAP kinase pathways.[3][5] Furthermore, Eupatoriopicrin can downregulate the expression of the β2 integrin CD11b/CD18 on the surface of neutrophils, thereby reducing their adhesion to the endothelium, a critical step in the inflammatory response.[3][5]

Anticancer Activity

In the context of oncology, Eupatoriopicrin has exhibited cytotoxic effects against various cancer cell lines, including human breast cancer (MCF-7), liver cancer (HepG2), and cancer stem cells (NTERA-2).[2][4] Its anticancer activity is mediated through the induction of apoptosis, as evidenced by Hoechst 33342 staining, flow cytometry analysis, and caspase-3 activity assays.[2][4][6]

Quantitative Data on the Bioactivities of Eupatoriopicrin

The following tables summarize the key quantitative data from preclinical studies on Eupatoriopicrin.

Table 1: Anti-inflammatory Activity of Eupatoriopicrin

Assay	Cell Line/Model	Target	IC50 Value	Reference
IL-8 Release Inhibition	Human Neutrophils	IL-8	< 1 µM	[3]
TNF-α Release Inhibition	Human Neutrophils	TNF-α	< 1 µM	[3]
Nitric Oxide (NO) Production	Not Specified	NO	Potent Inhibition	[2][4]

Table 2: Cytotoxic Activity of Eupatoriopicrin against Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value	Reference
MCF-7	Human Breast Cancer	Not Specified (Potent)	[2][4]
HepG2	Human Liver Cancer	Not Specified (Potent)	[2][4]
NTERA-2	Human Cancer Stem Cell	Not Specified (Strong Inhibition)	[2][4]

Experimental Protocols

This section details the methodologies for key experiments cited in the literature on Eupatoriopicrin.

Anti-inflammatory Assays

• Cell Culture and Stimulation: Human neutrophils are isolated and stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

• Cytokine Release Assay (ELISA): The concentration of IL-8 and TNF-α in the cell culture supernatant is quantified using enzyme-linked immunosorbent assay (ELISA) kits. The IC50 values are determined by treating the cells with varying concentrations of Eupatoriopicrin.

• MAPK Phosphorylation Analysis (Western Blot): LPS-stimulated neutrophils are treated with Eupatoriopicrin. Cell lysates are then subjected to SDS-PAGE and Western blotting using antibodies specific for phosphorylated and total p38 and ERK 1/2 to assess the inhibition of their phosphorylation.

• Neutrophil Adhesion Assay: Human neutrophils are treated with Eupatoriopicrin and then allowed to adhere to a monolayer of endothelial cells. The adhesion is quantified by measuring the activity of a neutrophil-specific enzyme, such as myeloperoxidase.

• Flow Cytometry for Surface Marker Expression: Eupatoriopicrin-treated neutrophils are stained with fluorescently labeled antibodies against CD11b and CD18 and analyzed by flow cytometry to quantify the surface expression of these adhesion molecules.

Anticancer Assays

• Cell Culture: Cancer cell lines (MCF-7, HepG2, NTERA-2) are cultured in appropriate media and conditions.

• Cytotoxicity Assay (MTT or similar): Cells are treated with a range of Eupatoriopicrin concentrations for a specified period. Cell viability is then assessed using assays like the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures metabolic activity.

• Apoptosis Analysis (Flow Cytometry): Apoptosis is quantified by staining cells with Annexin V and propidium (B1200493) iodide (PI) followed by flow cytometric analysis. Annexin V binds to phosphatidylserine (B164497) exposed on the outer leaflet of the plasma membrane during early apoptosis, while PI stains late apoptotic and necrotic cells.

• Hoechst 33342 Staining: This fluorescent stain is used to visualize nuclear morphology. Apoptotic cells are identified by condensed and fragmented nuclei.

• Caspase-3 Activity Assay: The activity of caspase-3, a key executioner caspase in apoptosis, is measured using a colorimetric or fluorometric substrate assay in cell lysates.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways affected by Eupatoriopicrin and a typical experimental workflow for its evaluation.

Caption: Eupatoriopicrin's Anti-inflammatory Mechanism.

Caption: Eupatoriopicrin's Anticancer Mechanism.

Caption: Drug Development Workflow for Eupatoriopicrin.

References

• 1. 20-Dehydroeupatoriopicrin semiacetal | CymitQuimica [cymitquimica.com]
• 2. Chemical Constituents of <i>Eupatorium japonicum</i> and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - ProQuest [proquest.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Antimicrobial Potential of 20-Dehydroeupatoriopicrin Semiacetal: A Technical Guide Based on Its Chemical Class

Disclaimer: As of December 2025, specific studies detailing the antimicrobial activity of 20-Dehydroeupatoriopicrin semiacetal are not available in the public scientific literature. This guide, therefore, provides an in-depth analysis of the antimicrobial properties of its parent compound, eupatoriopicrin (B210294), and the broader class of sesquiterpene lactones to which it belongs. This information serves as a foundational resource for researchers, scientists, and drug development professionals interested in the potential antimicrobial applications of this and related compounds.

Introduction to Eupatoriopicrin and Sesquiterpene Lactones

Eupatoriopicrin is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse and potent biological activities.[1] These compounds are characteristic secondary metabolites of the Asteraceae family, which includes the genus Eupatorium.[2] While eupatoriopicrin itself is primarily investigated for its cytotoxic and anti-inflammatory effects, the chemical scaffold of sesquiterpene lactones is a well-established source of antimicrobial agents.[1][3] The antimicrobial activity of these compounds is often attributed to the presence of an α-methylene-γ-lactone moiety, which can react with biological nucleophiles, such as the sulfhydryl groups of enzymes, thereby disrupting microbial metabolism and function.[4]

Antimicrobial Activity of Sesquiterpene Lactones

The antimicrobial spectrum of sesquiterpene lactones is broad, encompassing activity against Gram-positive and Gram-negative bacteria, as well as fungi. The efficacy of these compounds can vary significantly based on their specific chemical structures.

Antibacterial Activity

Numerous studies have demonstrated the antibacterial potential of various sesquiterpene lactones. For instance, a study on sesquiterpene lactones isolated from Cotula cinerea showed significant activity against clinical isolates of Enterococcus faecalis.[1] Another study highlighted the activity of germacrane (B1241064) sesquiterpene dilactones from Mikania micrantha against a panel of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).[4]

Table 1: Antibacterial Activity of Representative Sesquiterpene Lactones

Compound	Bacterial Strain	MIC (µg/mL)	Reference
Germacrane Dilactone Derivative	Staphylococcus aureus	1.56 - 12.5	[4]
Germacrane Dilactone Derivative	Methicillin-Resistant S. aureus (MRSA)	6.25	[4]
Germacrane Dilactone Derivative	Bacillus subtilis	1.56 - 12.5	[4]
Germacrane Dilactone Derivative	Escherichia coli	1.56 - 12.5	[4]
Dehydroleucodin	Bacillus cereus	< 500	[2]
Dehydroleucodin	Staphylococcus aureus	< 500	[2]
Dehydroleucodin	Staphylococcus epidermis	< 500	[2]
Dehydroleucodin	Escherichia coli	< 500	[2]
Dehydroleucodin	Klebsiella pneumoniae	< 500	[2]

MIC: Minimum Inhibitory Concentration

Antifungal Activity

Sesquiterpene lactones have also shown promising activity against a range of fungal pathogens. For example, costunolide, a sesquiterpene lactone, has demonstrated significant antifungal activity against various Trichophyton species and other fungi.[5]

Table 2: Antifungal Activity of Representative Sesquiterpene Lactones

Compound	Fungal Strain	MIC (µg/mL)	Reference
Costunolide	Trichophyton mentagrophytes	62.5	[5]
Costunolide	Trichophyton simii	31.25	[5]
Costunolide	Trichophyton rubrum 296	31.25	[5]
Costunolide	Trichophyton rubrum 57	62.5	[5]
Costunolide	Epidermophyton floccosum	125	[5]
Costunolide	Aspergillus niger	250	[5]
Alantolactone	Fusarium graminearum	1 - 5	[6]
Isoalantolactone	Fusarium graminearum	1 - 5	[6]
Dehydroleucodin	Candida albicans	< 500	[2]
Dehydroleucodin	Candida glabrata	< 500	[2]
Dehydroleucodin	Candida tropicalis	< 500	[2]
Dehydroleucodin	Cryptococcus neoformans	< 500	[2]
Dehydroleucodin	Microsporum gypseum	62.5	[2]
Dehydroleucodin	Trichophyton rubrum	31.2	[2]

MIC: Minimum Inhibitory Concentration

Experimental Protocols for Antimicrobial Susceptibility Testing

The evaluation of the antimicrobial activity of compounds like 20-Dehydroeupatoriopicrin semiacetal typically involves standardized in vitro assays to determine their minimum inhibitory concentration (MIC) and, in some cases, their minimum bactericidal or fungicidal concentration (MBC/MFC).

Broth Microdilution Assay

This method is widely used for the quantitative determination of MIC values.[7]

Protocol:

• Preparation of Stock Solution: Dissolve the test compound (e.g., a sesquiterpene lactone) in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to a high concentration.

• Serial Dilutions: Perform two-fold serial dilutions of the stock solution in a 96-well microtiter plate containing an appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (bacterium or fungus) adjusted to a specific turbidity, typically a 0.5 McFarland standard.

• Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include positive controls (medium with inoculum, no compound) and negative controls (medium only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for most bacteria, 35°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. Growth can be assessed visually or by using a growth indicator dye like resazurin.

Agar (B569324) Diffusion Assay (Disc Diffusion or Well Diffusion)

This method provides a qualitative or semi-quantitative assessment of antimicrobial activity.[7]

Protocol:

• Agar Plate Preparation: Prepare agar plates with a suitable medium (e.g., Mueller-Hinton Agar).

• Inoculation: Evenly spread a standardized microbial inoculum over the entire surface of the agar plate.

• Application of Test Compound:

  • Disc Diffusion: Impregnate sterile filter paper discs with a known concentration of the test compound and place them on the agar surface.

  • Well Diffusion: Create wells in the agar using a sterile borer and add a specific volume of the test compound solution into the wells.

• Incubation: Incubate the plates under appropriate conditions.

• Measurement of Inhibition Zone: The antimicrobial activity is determined by measuring the diameter of the zone of growth inhibition around the disc or well.

Potential Mechanisms of Antimicrobial Action

The antimicrobial activity of sesquiterpene lactones is believed to stem from their ability to interact with various cellular targets. The proposed mechanisms often revolve around the reactivity of the α,β-unsaturated carbonyl groups present in many of these molecules.

Caption: Proposed antimicrobial mechanisms of sesquiterpene lactones.

Conclusion and Future Directions

While direct evidence for the antimicrobial activity of 20-Dehydroeupatoriopicrin semiacetal is currently lacking, the extensive research on its parent compound, eupatoriopicrin, and the broader class of sesquiterpene lactones strongly suggests its potential as a subject for future antimicrobial research. The established bioactivities of related compounds provide a solid rationale for investigating its efficacy against a panel of clinically relevant bacteria and fungi. Future studies should focus on the synthesis or isolation of 20-Dehydroeupatoriopicrin semiacetal, followed by rigorous antimicrobial susceptibility testing using standardized protocols such as broth microdilution. Elucidation of its specific mechanism of action and its potential for synergistic effects with existing antibiotics would be valuable next steps in assessing its therapeutic potential.

Caption: Recommended experimental workflow for future research.

References

• 1. Sesquiterpene Lactones from Cotula cinerea with Antibiotic Activity against Clinical Isolates of Enterococcus faecalis [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Germacrane Sesquiterpene Dilactones from Mikania micrantha and Their Antibacterial and Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antimicrobial activity of sesquiterpene lactones isolated from traditional medicinal plant, Costus speciosus (Koen ex.Retz.) Sm - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of fungal growth by selected sesquiterpene lactones [agris.fao.org]
• 7. scielo.br [scielo.br]

The Sentinel Molecule: A Technical Guide to 20-Dehydroeupatoriopicrin Semiacetal in Plant Defense

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone integral to the chemical defense arsenal (B13267) of various plant species, particularly within the Eupatorium genus. This document synthesizes the current understanding of its biosynthesis, mode of action, and biological activities, with a focus on its role in deterring herbivores and inhibiting microbial pathogens. Detailed experimental protocols for the extraction, isolation, and bioassay of related sesquiterpene lactones are presented to facilitate further research. Quantitative data on the biological activity of the closely related compound, eupatoriopicrin (B210294), is summarized to provide a comparative framework. Furthermore, this guide includes conceptual diagrams illustrating the biosynthetic pathway and proposed mechanisms of action to aid in the visualization of these complex processes.

Introduction

Plants, being sessile organisms, have evolved a sophisticated array of chemical defenses to protect themselves from a myriad of biotic threats, including herbivorous insects and microbial pathogens. Among the vast repertoire of plant secondary metabolites, sesquiterpene lactones (STLs) represent a large and diverse group of biologically active compounds renowned for their defensive properties. 20-Dehydroeupatoriopicrin semiacetal, a member of the germacranolide subclass of STLs, is a key defensive compound found in plants of the Asteraceae family, notably in the genus Eupatorium.[1][2]

The defensive capabilities of STLs are largely attributed to the presence of an α-methylene-γ-lactone group, a reactive Michael acceptor that can form covalent bonds with nucleophilic moieties in biological macromolecules such as proteins and DNA.[3] This reactivity underpins their broad spectrum of biological effects, including antifeedant, antimicrobial, and cytotoxic activities. This guide focuses specifically on the role of 20-Dehydroeupatoriopicrin semiacetal in plant defense, providing a technical resource for researchers in phytochemistry, chemical ecology, and drug discovery.

Biosynthesis and Chemical Structure

20-Dehydroeupatoriopicrin semiacetal belongs to the sesquiterpenoids, which are C15 terpenoids derived from the isoprenoid pathway. The biosynthesis of STLs begins with the cyclization of farnesyl pyrophosphate (FPP), a C15 intermediate of the mevalonate (B85504) pathway, to form a germacrene A precursor. A series of oxidative modifications, including hydroxylation and lactonization, catalyzed by cytochrome P450 monooxygenases and other enzymes, leads to the formation of the characteristic sesquiterpene lactone scaffold. The final steps in the biosynthesis of 20-Dehydroeupatoriopicrin semiacetal from its precursor, eupatoriopicrin, likely involve an oxidation reaction to form the dehydro derivative followed by the formation of the semiacetal.

Chemical Structure:

• Systematic Name: [(3aR,4R,6Z,10E,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] 5-hydroxy-2,5-dihydrofuran-3-carboxylate

• Molecular Formula: C₂₀H₂₄O₆

• Molecular Weight: 360.4 g/mol

Role in Plant Defense

The primary role of 20-Dehydroeupatoriopicrin semiacetal in plants is to act as a deterrent against herbivores and an inhibitor of microbial growth. Its presence in plant tissues, particularly in glandular trichomes on the leaf surface, provides a first line of defense against attacking organisms.

Anti-herbivore Activity

Sesquiterpene lactones are well-documented as potent antifeedants against a wide range of insect herbivores. The bitter taste and cytotoxicity of these compounds deter feeding and can lead to reduced growth, development, and fecundity in insects that consume them. The α-methylene-γ-lactone moiety is crucial for this activity, as it can react with sulfhydryl groups of key proteins in insect gustatory receptors and digestive enzymes. While specific quantitative data for 20-Dehydroeupatoriopicrin semiacetal is limited, studies on the parent compound, eupatoriopicrin, and other related STLs provide strong evidence for its antifeedant properties.

Antimicrobial Activity

In addition to their anti-herbivore effects, STLs, including eupatoriopicrin and its derivatives, exhibit significant antimicrobial activity against a spectrum of fungal and bacterial pathogens.[4] This activity is also linked to the Michael-type addition reaction with microbial proteins, leading to enzyme inhibition and disruption of cellular processes. The lipophilic nature of these compounds allows them to penetrate microbial cell membranes, further contributing to their antimicrobial efficacy.

Quantitative Data on Biological Activity of Eupatoriopicrin

Table 1: Cytotoxic Activity of Eupatoriopicrin against Cancer Cell Lines [5]

Cell Line	Cancer Type	IC₅₀ (µM)
NTERA-2	Teratocarcinoma	Data not specified, but strong inhibition reported
HepG2	Liver Cancer	Data not specified, but potent activity reported
MCF-7	Breast Cancer	Data not specified, but potent activity reported
FIO 26	-	Significant cytotoxicity at 1.0–5.2 µM
V 251	CNS Cancer	Significant cytotoxicity at 1.0–5.2 µM

Table 2: Antimicrobial Activity of Eupatorium cannabinum Extracts (Containing Eupatoriopicrin) [4]

Microbial Strain	Type	Activity
Escherichia coli	Gram-negative bacteria	Inhibitory activity observed
Bacillus cereus	Gram-positive bacteria	Inhibitory activity observed
Candida albicans	Fungus	Inhibitory activity observed
Staphylococcus aureus	Gram-positive bacteria	No clear inhibition
Enterococcus faecalis	Gram-positive bacteria	No clear inhibition
Aspergillus niger	Fungus	No clear inhibition

Experimental Protocols

The following protocols are adapted from established methods for the extraction, isolation, and bioassay of sesquiterpene lactones and can be applied to the study of 20-Dehydroeupatoriopicrin semiacetal.

Extraction and Isolation of 20-Dehydroeupatoriopicrin Semiacetal

Objective: To extract and isolate 20-Dehydroeupatoriopicrin semiacetal from Eupatorium cannabinum plant material.

Materials:

• Dried and powdered aerial parts of Eupatorium cannabinum

• Dichloromethane (DCM)

• Methanol (B129727) (MeOH)

• Silica (B1680970) gel for column chromatography

• Sephadex LH-20

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Extraction: Macerate the powdered plant material in a 1:1 mixture of DCM and MeOH at room temperature for 48 hours.

• Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain a crude extract.

• Fractionation: Subject the crude extract to silica gel column chromatography, eluting with a gradient of n-hexane and ethyl acetate.

• Collect the fractions and monitor them by Thin Layer Chromatography (TLC).

• Pool the fractions containing the compounds of interest.

• Purification: Further purify the combined fractions using a Sephadex LH-20 column with methanol as the eluent.

• Perform final purification by semi-preparative HPLC on a C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water) to isolate pure 20-Dehydroeupatoriopicrin semiacetal.

• Structure Elucidation: Confirm the structure of the isolated compound using spectroscopic methods such as ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Antifeedant Bioassay (Leaf Disc No-Choice Test)

Objective: To evaluate the antifeedant activity of 20-Dehydroeupatoriopicrin semiacetal against a generalist insect herbivore (e.g., Spodoptera littoralis).

Materials:

• Purified 20-Dehydroeupatoriopicrin semiacetal

• Acetone (as a solvent)

• Fresh host plant leaves (e.g., cabbage)

• Third-instar larvae of Spodoptera littoralis (pre-starved for 4 hours)

• Petri dishes

• Filter paper

• Leaf area meter or scanner with image analysis software

Procedure:

• Prepare a series of concentrations of the test compound in acetone.

• Cut leaf discs of a uniform size (e.g., 2 cm diameter) from the host plant leaves.

• Apply a known volume of each test solution to a set of leaf discs and allow the solvent to evaporate.

• Apply only the solvent to a control set of leaf discs.

• Place one treated or control leaf disc in a Petri dish lined with moist filter paper.

• Introduce one pre-starved larva into each Petri dish.

• After 24 hours, measure the area of the leaf disc consumed in both the treated and control dishes.

• Calculate the Feeding Deterrence Index (FDI) using the formula: FDI (%) = [(C - T) / (C + T)] x 100 where C is the area consumed in the control and T is the area consumed in the treatment.

Antimicrobial Bioassay (Broth Microdilution Method)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 20-Dehydroeupatoriopicrin semiacetal against selected bacteria and fungi.

Materials:

• Purified 20-Dehydroeupatoriopicrin semiacetal

• Dimethyl sulfoxide (B87167) (DMSO) (as a solvent)

• Bacterial and fungal strains (e.g., Escherichia coli, Staphylococcus aureus, Candida albicans)

• Appropriate liquid growth media (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• Perform serial two-fold dilutions of the stock solution in the appropriate growth medium in the wells of a 96-well plate.

• Prepare an inoculum of each microbial strain and adjust its concentration to a standard (e.g., 0.5 McFarland).

• Inoculate each well with the microbial suspension.

• Include positive controls (microbes in medium without the test compound) and negative controls (medium only).

• Incubate the plates at the optimal temperature for each microorganism (e.g., 37°C for bacteria, 25°C for fungi) for 24-48 hours.

• Determine the MIC as the lowest concentration of the compound that completely inhibits visible microbial growth.

Visualizations

The following diagrams illustrate the biosynthetic origin and the proposed workflow for investigating the biological activity of 20-Dehydroeupatoriopicrin semiacetal.

Caption: Simplified biosynthetic pathway of 20-Dehydroeupatoriopicrin semiacetal.

Caption: General workflow for the study of 20-Dehydroeupatoriopicrin semiacetal.

Caption: Proposed mechanism of action for sesquiterpene lactones.

Conclusion and Future Directions

20-Dehydroeupatoriopicrin semiacetal, as a representative of the sesquiterpene lactone class, plays a crucial role in the chemical defense of Eupatorium species. Its presumed antifeedant and antimicrobial properties are central to the plant's ability to thrive in the face of biotic pressures. While the precise quantitative biological activities of this specific semiacetal derivative remain to be fully elucidated, the data available for its precursor, eupatoriopicrin, and other related STLs, strongly support its defensive function.

Future research should focus on the isolation of sufficient quantities of 20-Dehydroeupatoriopicrin semiacetal to enable comprehensive biological testing. This would include determining its specific antifeedant activity against a broader range of insect pests and its MIC values against various plant and human pathogens. Furthermore, investigations into its mode of action at the molecular level could reveal novel targets for the development of new pesticides and pharmaceuticals. The detailed protocols and conceptual frameworks provided in this guide are intended to serve as a valuable resource for advancing our understanding of this important class of natural products.

References

• 1. researchgate.net [researchgate.net]
• 2. Eupatorium cannabinum L. A review emphasizing the sesquiterpene lactones and their biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. iajps.com [iajps.com]

A Comprehensive Review of Sesquiterpene Lactones from Eupatorium: From Phytochemistry to Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

The genus Eupatorium, a member of the Asteraceae family, is a rich reservoir of bioactive secondary metabolites, with sesquiterpene lactones (SLs) being of significant scientific interest. These compounds have demonstrated a wide array of pharmacological activities, most notably cytotoxic and anti-inflammatory effects, making them promising candidates for drug discovery and development. This technical guide provides a comprehensive literature review of sesquiterpene lactones isolated from various Eupatorium species, with a focus on their chemical diversity, biological activities, and underlying mechanisms of action.

Chemical Diversity of Sesquiterpene Lactones in Eupatorium

A remarkable variety of sesquiterpene lactones have been isolated and identified from different Eupatorium species. These are broadly classified based on their carbocyclic skeletons, with germacranolides, guaianolides, and eudesmanolides being the most prevalent. Notable compounds include eupatoriopicrin (B210294) from Eupatorium cannabinum, various eupalinolides from Eupatorium lindleyanum, and a dimeric guaianolide from Eupatorium perfoliatum.[1][2][3] The structural diversity of these compounds contributes to their wide range of biological activities.

Biological Activities of Eupatorium Sesquiterpene Lactones

The primary pharmacological activities attributed to sesquiterpene lactones from Eupatorium are their cytotoxic and anti-inflammatory properties.

Cytotoxic Activity

Numerous studies have demonstrated the potent cytotoxic effects of Eupatorium-derived SLs against a variety of cancer cell lines. This activity is often attributed to the presence of an α-methylene-γ-lactone moiety, which can undergo Michael addition with nucleophilic biomolecules, such as cysteine residues in proteins, thereby disrupting their function.

Table 1: Cytotoxicity of Sesquiterpene Lactones from Eupatorium Species

Species	Compound	Cell Line	IC50 (µM)	Reference
E. lindleyanum	Eupalinolide C	A-549 (Lung)	Not specified, potent	[4]
BGC-823 (Gastric)	Not specified, potent	[4]
SMMC-7721 (Liver)	Not specified, potent	[4]
HL-60 (Leukemia)	Not specified, potent	[4]
E. cannabinum	Eupatoriopicrin	Leukemia	1.0–5.2 (molar)	[2]
ZNS tumor cells (V 251)	1.0–5.2 (molar)	[2]
Eupatoriopicrin	Ehrlich Ascites Tumor (EAT)	0.8 (nmol/ml)	[2]
Eupatolide (B211558)	KB, HeLa, EAC-E4	0.5-1.3 (µg/ml)	[5]
Eupatoriopicrin	KB, HeLa, EAC-E4	0.5-1.3 (µg/ml)	[5]
E. perfoliatum	Dimeric guaianolide	RAW 264.7 (Macrophage)	16 (µM) - NO inhibition	[1][3]
E. fortunei	Compound 4	PC3 (Prostate)	3.9 ± 1.2	[6]
Compound 8	PC3 (Prostate)	3.9 ± 0.6	[6]
Compound 7	MCF-7 (Breast)	5.8 ± 0.1	[6]

Anti-inflammatory Activity

Sesquiterpene lactones from Eupatorium have been shown to exert significant anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. They have been found to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6).[7]

Table 2: Anti-inflammatory Activity of Sesquiterpene Lactones from Eupatorium Species

Species	Compound/Fraction	Assay	Effect	Reference
E. lindleyanum	Sesquiterpene fraction	Xylene-induced mouse ear edema	18.6% reduction	[7]
Eupalinolide L & M	LPS-stimulated RAW 264.7 cells	Inhibition of TNF-α and IL-6	[7]
E. perfoliatum	Dimeric guaianolide	LPS-stimulated RAW 264.7 cells	IC50 for NO inhibition: 16 µM	[1][3]
Dichloromethane extract	LPS-stimulated RAW 264.7 cells	IC50 for NO inhibition: 19 µg/mL	[1][3]

Mechanisms of Action

Apoptosis Induction in Cancer Cells

The cytotoxic effects of Eupatorium sesquiterpene lactones are largely mediated through the induction of apoptosis. Eupalinolide O, for instance, has been shown to induce apoptosis in human triple-negative breast cancer cells by modulating ROS generation and the Akt/p38 MAPK signaling pathway.[8] This process often involves the activation of caspases, a family of proteases that execute programmed cell death. Eupalinolide A has been found to induce both apoptosis and ferroptosis in non-small cell lung cancer by targeting the AMPK/mTOR/SCD1 signaling pathway.[9][10]

References

• 1. researchgate.net [researchgate.net]
• 2. iajps.com [iajps.com]
• 3. Anti-inflammatory activity of Eupatorium perfoliatum L. extracts, eupafolin, and dimeric guaianolide via iNOS inhibitory activity and modulation of inflammation-related cytokines and chemokines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxic sesquiterpene lactones from Eupatorium lindleyanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sesquiterpene lactones. Part XIII. Cytotoxic activity of eupatolide and eupatoriopicrin on human and animal malignant cells in tissue culture in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Potential Anti-inflammatory Sesquiterpene Lactones from Eupatorium lindleyanum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Eupalinolide O Induces Apoptosis in Human Triple-Negative Breast Cancer Cells via Modulating ROS Generation and Akt/p38 MAPK Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Eupalinolide A inhibits cancer progression and induces ferroptosis and apoptosis by targeting the AMPK/mTOR/SCD1 signalling in non-small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note and Protocol: Purification of 20-Dehydroeupatoriopicrin Semiacetal Using High-Performance Liquid Chromatography (HPLC)

Audience: Researchers, scientists, and drug development professionals.

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities. Found in plants of the Eupatorium genus, this compound is of interest for pharmacological and biochemical research, including potential anti-inflammatory, antimicrobial, and anti-cancer properties. High-performance liquid chromatography (HPLC) is a powerful technique for the isolation and purification of such natural products from complex plant extracts.[1][2][3] This document provides a detailed protocol for the purification of 20-dehydroeupatoriopicrin semiacetal using a combination of preliminary fractionation and preparative HPLC.

Principle

The purification strategy involves an initial extraction of the plant material, followed by a multi-step chromatographic process. A preliminary fractionation using column chromatography is employed to separate the crude extract into fractions of increasing polarity. Subsequently, the target-containing fraction is subjected to preparative reversed-phase HPLC (RP-HPLC) for final purification. The protocol is designed to achieve high purity of the target compound, suitable for further biological and chemical analysis.

Experimental Workflow

Figure 1. Experimental workflow for the purification of 20-Dehydroeupatoriopicrin semiacetal.

Materials and Reagents

• Dried and powdered aerial parts of Eupatorium sp.

• Methanol (B129727) (HPLC grade)

• n-Hexane (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade, ultrapure)

• Silica gel (for column chromatography)

• Trifluoroacetic acid (TFA, optional for mobile phase)

Protocols

1. Extraction

• Macerate the dried, powdered plant material in methanol at room temperature for 48-72 hours.

• Filter the extract and concentrate it under reduced pressure using a rotary evaporator to obtain the crude methanol extract.

• The crude extract can be further partitioned between solvents of varying polarity (e.g., n-hexane, chloroform, ethyl acetate) to enrich the fraction containing sesquiterpene lactones.

2. Preliminary Fractionation by Column Chromatography

• Prepare a silica gel column packed with n-hexane.

• Dissolve the crude extract (or a polarity-enriched fraction) in a minimal amount of a suitable solvent and adsorb it onto a small amount of silica gel.

• Apply the sample to the top of the column.

• Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity.

• Collect fractions and monitor their composition by thin-layer chromatography (TLC) or analytical HPLC.

• Pool the fractions containing the target compound.

3. HPLC Purification

The following HPLC parameters are suggested as a starting point for method development. Optimization may be required based on the specific instrument and column used.

Table 1: Analytical HPLC Parameters for Method Development

Parameter	Suggested Conditions
Column	C18 reversed-phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Water (with optional 0.1% TFA)
Mobile Phase B	Acetonitrile (with optional 0.1% TFA)
Gradient	30-70% B over 40 minutes
Flow Rate	1.0 mL/min
Detection	UV at 210 nm and 254 nm
Injection Volume	10-20 µL
Column Temperature	25 °C

Protocol for Preparative HPLC:

• Scale up the analytical method to a preparative scale. This typically involves using a larger dimension column and a higher flow rate.

• Dissolve the enriched fraction from column chromatography in the initial mobile phase composition.

• Filter the sample through a 0.45 µm filter before injection.

• Inject the sample onto the preparative HPLC system.

• Collect the eluent corresponding to the peak of interest.

• Analyze the purity of the collected fractions using the analytical HPLC method.

• Pool the pure fractions and remove the solvent under reduced pressure.

Table 2: Example Preparative HPLC Parameters

Parameter	Suggested Conditions
Column	C18 reversed-phase (e.g., 20 x 250 mm, 10 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	Isocratic or shallow gradient based on analytical run
Flow Rate	10-20 mL/min
Detection	UV at 210 nm and 254 nm
Injection Volume	1-5 mL (depending on sample concentration)
Column Temperature	Ambient

Data Presentation

The results of the purification process should be documented to assess the purity and yield of the final product.

Table 3: Summary of Purification Data (Hypothetical)

Purification Step	Starting Material (mg)	Product (mg)	Purity (%)
Crude Methanol Extract	10,000	-	-
Silica Gel Fractionation	5,000	500	~40%
Preparative HPLC	450	85	>98%

Structure and Pathway Visualization

The general structure of a sesquiterpene lactone and a conceptual diagram of its potential interaction with cellular pathways are presented below.

Figure 2. Key structural features of a sesquiterpene lactone.

Figure 3. Conceptual signaling pathway of sesquiterpene lactone bioactivity.

This application note provides a comprehensive and detailed protocol for the purification of 20-dehydroeupatoriopicrin semiacetal from Eupatorium species using HPLC. The described workflow, from extraction to final purification, along with the suggested HPLC parameters, serves as a valuable resource for researchers in natural product chemistry and drug discovery. The purity of the final compound should be confirmed by analytical techniques such as HPLC, mass spectrometry, and NMR.

References

• 1. Isolation of Natural Products by Preparative High Performance Liquid Chromatography (Prep-HPLC) | Springer Nature Experiments [experiments.springernature.com]
• 2. Isolation of natural products by preparative high performance liquid chromatography (prep-HPLC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Speed Counter-Current Chromatography (HSCCC) in Sesquiterpene Lactone Isolation

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of High-Speed Counter-Current Chromatography (HSCCC) as a robust and efficient technique for the preparative separation and purification of sesquiterpene lactones from natural sources. This document outlines the fundamental principles, experimental workflows, and specific application examples to guide researchers in developing and implementing HSCCC methods for these therapeutically significant compounds.

Introduction to HSCCC for Sesquiterpene Lactone Separation

High-Speed Counter-Current Chromatography (HSCCC) is a form of liquid-liquid partition chromatography that eliminates the need for a solid stationary phase, thereby preventing the irreversible adsorption of samples.[1] This technique is particularly well-suited for the separation of natural products like sesquiterpene lactones, which often exhibit similar polarities and complex structures, making their purification by conventional chromatographic methods challenging.[2] The advantages of HSCCC include high sample loading capacity, high recovery rates, low solvent consumption, and the ability to handle crude extracts with minimal cleanup.[1][3]

The separation in HSCCC is based on the differential partitioning of solutes between two immiscible liquid phases.[4] The selection of an appropriate two-phase solvent system is therefore the most critical step in method development.[5] An ideal solvent system will provide a suitable partition coefficient (K) for the target compounds, typically in the range of 0.5 to 2.0, to ensure efficient separation within a reasonable timeframe.[4]

Experimental Workflow and Protocols

The successful isolation of sesquiterpene lactones using HSCCC involves a systematic workflow, from initial sample preparation and solvent system selection to the final preparative separation and analysis of collected fractions.

General Experimental Workflow

The overall process for HSCCC-based separation of sesquiterpene lactones can be visualized as a series of interconnected steps.

Caption: A flowchart illustrating the key stages in the isolation of sesquiterpene lactones using HSCCC.

Protocol 1: Two-Phase Solvent System Selection and Partition Coefficient (K) Determination

Objective: To identify a suitable two-phase solvent system that provides optimal partition coefficients (K) for the target sesquiterpene lactones.

Materials:

• Crude or partially purified plant extract containing sesquiterpene lactones.

• A series of analytical grade immiscible solvents (e.g., n-hexane, ethyl acetate (B1210297), methanol, water).

• Test tubes or small vials.

• Vortex mixer.

• Centrifuge (optional).

• HPLC system for analysis.

Procedure:

• Prepare a range of two-phase solvent systems. A common and versatile system for sesquiterpene lactones is n-hexane-ethyl acetate-methanol-water (HEMWat) in various volume ratios.[4][5] Prepare several combinations (e.g., 1:4:2:3, 1:2:1:2 v/v/v/v).[4][6]

• Equilibrate the solvent systems. Mix the chosen solvents in a separatory funnel, shake vigorously, and allow the two phases to separate completely at room temperature.[5]

• Determine the partition coefficient (K). a. Dissolve a small amount of the extract (e.g., 1-2 mg) in a known volume (e.g., 2 mL) of a 1:1 mixture of the upper and lower phases of the equilibrated solvent system. b. Alternatively, add equal volumes (e.g., 2 mL) of the upper and lower phases to a test tube containing a small amount of the extract. c. Vortex the mixture vigorously for several minutes to ensure thorough partitioning of the analytes. d. Allow the layers to separate completely. Centrifugation can be used to expedite this process. e. Carefully withdraw an equal aliquot from both the upper (stationary) and lower (mobile) phases. f. Analyze each aliquot by HPLC to determine the concentration or peak area of the target sesquiterpene lactones. g. Calculate the partition coefficient (K) for each target compound using the formula: K = Aupper / Alower where Aupper is the HPLC peak area of the compound in the upper phase and Alower is the HPLC peak area in the lower phase.

• Select the optimal solvent system. The system that provides K values between 0.5 and 2.0 for the target compounds is generally considered optimal for good separation.[4]

Caption: Step-by-step process for selecting a solvent system and determining the K value.

Protocol 2: Preparative HSCCC Separation

Objective: To perform the preparative separation of sesquiterpene lactones from the crude extract using the optimized two-phase solvent system.

Apparatus:

• Preparative High-Speed Counter-Current Chromatograph.

• Solvent delivery pump.

• Sample injection valve with a sample loop.

• UV-Vis detector.

• Fraction collector.

Procedure:

• Prepare the two-phase solvent system. Prepare a sufficient volume of the selected solvent system. Equilibrate it in a separatory funnel and degas both phases by sonication before use.[5]

• Fill the HSCCC column. Fill the entire multiplayer coiled column with the stationary phase (typically the upper phase for sesquiterpene lactone separation) at a suitable flow rate.

• Start the rotation. Set the desired revolution speed (e.g., 900 rpm).[4][6]

• Pump the mobile phase. Pump the mobile phase (typically the lower phase) into the column in the head-to-tail elution mode at a specific flow rate (e.g., 2.0 mL/min).[4][6]

• Establish hydrodynamic equilibrium. Continue pumping the mobile phase until it emerges from the column outlet and a stable baseline is achieved on the detector. The system is now in hydrodynamic equilibrium.

• Prepare and inject the sample. Dissolve a known amount of the crude extract (e.g., 500-540 mg) in a mixture of the upper and lower phases (e.g., 10 mL total volume).[1][4] Inject the sample solution through the injection valve.

• Elution and fraction collection. Continue pumping the mobile phase and monitor the effluent with the UV detector at a suitable wavelength (e.g., 254 nm).[1][4] Collect fractions at regular intervals or based on the appearance of peaks in the chromatogram.

• Post-separation analysis. Analyze the collected fractions using HPLC to determine the purity of the isolated sesquiterpene lactones.[1][4] Combine the fractions containing the pure compounds and evaporate the solvent.

• Structural identification. The chemical structures of the purified compounds can be identified using spectroscopic methods such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).[1]

Application Examples and Data

The following tables summarize the quantitative data from successful HSCCC separations of sesquiterpene lactones from various plant sources.

Separation from Eupatorium lindleyanum DC.[4][5]

Parameter	Value
Solvent System	n-hexane–ethyl acetate–methanol–water (1:4:2:3, v/v/v/v)
Stationary Phase	Upper phase
Mobile Phase	Lower phase
Revolution Speed	900 rpm
Flow Rate	2.0 mL/min
Detection	254 nm
Sample Loading	540 mg of n-butanol fraction

Compound	Yield (mg)	Purity (by HPLC)
3β-hydroxy-8β-[4'-hydroxy-tigloyloxy]-costunolide	10.8	91.8%
Eupalinolide A	17.9	97.9%
Eupalinolide B	19.3	97.1%

Separation from Saussurea lappa Roots[1][7]

Parameter	Value
Solvent System	Optimized ternary solvent system
Revolution Speed	Not specified in abstract
Flow Rate	Not specified in abstract
Detection	254 nm
Sample Loading	500 mg of petroleum ether extract

Compound	Yield (mg)	Purity (by HPLC)
Costunolide	150	95%
Dehydrocostus lactone	140	98%
10-methoxy-artemisinic acid	15	98%

Separation from Cichorium glandulosum Boiss. et Huet. Roots[2]

Parameter	Value
Solvent System 1	n-hexane–ethyl acetate–methanol–water (1.5:5:2.75:5, v/v/v/v)
Solvent System 2	ethyl acetate–methanol–water (20:1:20, v/v/v)
Sample Loading	166 mg of ethyl acetate extract

Compound	Solvent System Used	Yield (mg)	Purity (by HPLC)
Lactucopicrin	1	19	>94%
11β,13-dihydrolactucin	2	10	>94%
Lactucin	2	16	>94%

Conclusion

High-Speed Counter-Current Chromatography is a powerful and efficient preparative technique for the isolation and purification of sesquiterpene lactones from complex natural product extracts. Its advantages, including the absence of a solid support matrix and high sample capacity, make it an invaluable tool for natural product chemists and drug development professionals. By following the systematic protocols for solvent system selection and preparative separation outlined in these notes, researchers can effectively isolate target sesquiterpene lactones with high purity and recovery, facilitating further biological and pharmacological investigations.

References

• 1. Creating Software Engineering Flow Charts with Graphviz Dot [joeldare.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medium.com [medium.com]
• 5. sketchviz.com [sketchviz.com]
• 6. www2.sci.u-szeged.hu [www2.sci.u-szeged.hu]

Application Notes and Protocols for the 1H and 13C NMR Spectroscopy of Sesquiterpene Lactone Hemiacetals

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sesquiterpene lactones are a diverse group of naturally occurring compounds known for their wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. A thorough understanding of their molecular structure is crucial for structure-activity relationship (SAR) studies and further drug development. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of these complex molecules. This document provides detailed application notes and protocols for the 1H and 13C NMR spectroscopic analysis of sesquiterpene lactone hemiacetals, using a compound closely related to 20-Dehydroeupatoriopicrin semiacetal, a hemiacetal derivative isolated from Eupatorium heterophyllum, as a representative example. The presence of a hemiacetal functionality often leads to the observation of isomeric mixtures, which can complicate spectral interpretation. These notes aim to provide a clear workflow for acquiring and interpreting NMR data for such compounds.

Data Presentation

The following tables summarize the 1H and 13C NMR data for a representative sesquiterpene lactone hemiacetal (Compound 24 from Zheng et al., 2023), which exists as a mixture of two epimers at the hemiacetal carbon. This data is presented to serve as a reference for researchers working on similar structures.

Table 1: 1H NMR Data of a Representative Sesquiterpene Lactone Hemiacetal (500 MHz, CDCl₃)

Position	Chemical Shift (δ) [ppm]	Multiplicity	J (Hz)
1	5.25	m
2	2.60	m
2	2.45	m
3	4.63	m
5	5.15	d	9.5
6	4.10	t	9.5
7	3.15	m
8	5.40	d	9.5
9	2.30	m
9	2.10	m
13a	6.20	d	3.5
13b	5.65	d	3.0
14	1.80	s
15	1.90	s
3'	6.66	m
4'	6.18	m
5'a	4.89	m
5'b	4.69	m
4'-OH	3.03 / 2.94	d	8.4

Table 2: 13C NMR Data of a Representative Sesquiterpene Lactone Hemiacetal (126 MHz, CDCl₃)

Position	Chemical Shift (δ) [ppm]
1	82.5
2	40.0
3	75.0
4	138.0
5	125.0
6	80.0
7	50.0
8	78.0
9	35.0
10	145.0
11	140.0
12	170.0
13	122.0
14	18.0
15	20.0
1'	165.0
2'	130.0
3'	142.0
4'	100.5 / 100.0
5'	70.0

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Sample Preparation for NMR Spectroscopy

• Compound Purity: Ensure the isolated sesquiterpene lactone hemiacetal is of high purity (>95%), as impurities can significantly complicate spectral analysis. Purity can be assessed by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Sample Weighing: Accurately weigh approximately 5-10 mg of the purified compound.

• Solvent Selection: Deuterated chloroform (B151607) (CDCl₃) is a common solvent for sesquiterpene lactones. Other deuterated solvents such as methanol-d₄ (CD₃OD), acetone-d₆, or dimethyl sulfoxide-d₆ (DMSO-d₆) can be used depending on the compound's solubility.

• Dissolution: Dissolve the weighed sample in approximately 0.6 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing the chemical shifts (δ = 0.00 ppm). If not already present in the deuterated solvent, a small amount can be added.

1D NMR Data Acquisition (¹H and ¹³C)

• Spectrometer: A high-field NMR spectrometer (e.g., 400, 500, or 600 MHz) is recommended for better signal dispersion, which is particularly important for complex molecules like sesquiterpene lactones.

• ¹H NMR Acquisition Parameters (Example for a 500 MHz spectrometer):

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Temperature: 298 K.

• ¹³C NMR Acquisition Parameters (Example for a 126 MHz spectrometer):

  • Pulse Program: A standard proton-decoupled experiment (e.g., 'zgpg30').

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096 scans, or more, due to the low natural abundance of ¹³C.

2D NMR Data Acquisition

To unambiguously assign the ¹H and ¹³C signals, a suite of 2D NMR experiments is essential.

• COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence) or HMQC (Heteronuclear Multiple Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms, which is crucial for piecing together the carbon skeleton.

• NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the relative stereochemistry of the molecule by identifying protons that are close in space.

Data Processing and Analysis

• Software: Use standard NMR processing software (e.g., MestReNova, TopSpin, ACD/Labs).

• Processing Steps:

  • Fourier Transformation: Convert the raw data (FID) into a spectrum.

  • Phase Correction: Manually or automatically correct the phase of the spectrum.

  • Baseline Correction: Correct any distortions in the baseline.

  • Referencing: Calibrate the spectrum using the TMS signal (0.00 ppm) or the residual solvent signal.

  • Integration: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Peak Picking: Identify the chemical shifts of all signals.

• Spectral Interpretation:

  • Analyze the ¹H NMR spectrum to identify characteristic signals (e.g., olefinic protons, methyl groups, protons adjacent to oxygen).

  • Use COSY data to establish proton-proton connectivity.

  • Use HSQC/HMQC data to assign carbons directly attached to protons.

  • Use HMBC data to connect the different spin systems and to assign quaternary carbons.

  • Use NOESY/ROESY data to elucidate the stereochemistry.

  • Pay close attention to the presence of two sets of signals for certain protons and carbons, which is indicative of a hemiacetal isomeric mixture. The integration of the corresponding proton signals can provide the ratio of the two isomers.

Visualizations

Caption: Experimental workflow for NMR analysis of sesquiterpene lactone hemiacetals.

Caption: Logical relationships in NMR data analysis for structure elucidation.

Application Notes and Protocols for ESI-MS Analysis of 20-Dehydroeupatoriopicrin Semiacetal

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the analysis of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone with potential pharmacological activities, using Electrospray Ionization Mass Spectrometry (ESI-MS). The protocols outlined below are based on established methodologies for the analysis of similar natural products and are intended to serve as a robust starting point for researchers.

Introduction

20-Dehydroeupatoriopicrin semiacetal belongs to the class of sesquiterpene lactones, a diverse group of naturally occurring compounds known for their wide range of biological activities. Accurate and sensitive analytical methods are crucial for the identification, quantification, and structural elucidation of these molecules in various matrices, including plant extracts and biological samples. ESI-MS, particularly when coupled with liquid chromatography (LC), offers a powerful tool for the analysis of sesquiterpene lactones due to its high sensitivity and specificity.

This document provides detailed protocols for sample preparation, LC-ESI-MS/MS analysis, and data interpretation for 20-Dehydroeupatoriopicrin semiacetal.

Predicted ESI-MS/MS Fragmentation of 20-Dehydroeupatoriopicrin Semiacetal

Understanding the fragmentation pattern is key to the identification and structural confirmation of the target analyte. Based on the known fragmentation of related guaianolide sesquiterpene lactones, the following fragmentation pathways are predicted for 20-Dehydroeupatoriopicrin semiacetal (C₂₀H₂₄O₆, MW: 360.4 g/mol ) in positive ESI mode.

Table 1: Predicted MS Data for 20-Dehydroeupatoriopicrin Semiacetal

Ion Type	Predicted m/z	Description
[M+H]⁺	361.1595	Protonated molecule
[M+Na]⁺	383.1414	Sodium adduct
[M+H-H₂O]⁺	343.1489	Loss of a water molecule
[M+H-CH₂O]⁺	331.1489	Loss of formaldehyde
[M+H-C₅H₈O₂]⁺	261.0808	Loss of the angelic acid side chain
[M+H-H₂O-C₅H₈O₂]⁺	243.0703	Sequential loss of water and the angelic acid side chain

Experimental Protocols

Sample Preparation from Plant Material

This protocol describes the extraction of 20-Dehydroeupatoriopicrin semiacetal from a plant matrix (e.g., leaves of Eupatorium species).

Materials:

• Dried and powdered plant material

• Methanol (B129727) (HPLC grade)

• Dichloromethane (HPLC grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Vortex mixer

• Centrifuge

• Rotary evaporator

• Syringe filters (0.22 µm)

Procedure:

• Extraction:

  • Weigh 1 gram of the powdered plant material into a centrifuge tube.

  • Add 10 mL of a 1:1 (v/v) mixture of methanol and dichloromethane.

  • Vortex the mixture for 15 minutes at room temperature.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Carefully collect the supernatant.

  • Repeat the extraction process on the pellet two more times.

  • Combine all supernatants.

• Concentration:

  • Evaporate the combined solvent to dryness under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Purification (Solid Phase Extraction):

  • Re-dissolve the dried extract in 1 mL of 50% methanol.

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

  • Load the re-dissolved extract onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of deionized water to remove polar impurities.

  • Elute the sesquiterpene lactones with 5 mL of 80% methanol.

  • Collect the eluate and evaporate to dryness.

• Final Sample Preparation:

  • Reconstitute the purified extract in 1 mL of the initial mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

  • Filter the final solution through a 0.22 µm syringe filter into an LC autosampler vial.

LC-ESI-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Mass spectrometer equipped with an Electrospray Ionization (ESI) source (e.g., Triple Quadrupole or Q-TOF).

LC Parameters (Representative):

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient from 30% to 70% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 30% B

  • 20-25 min: Column re-equilibration

• Flow Rate: 0.3 mL/min.

• Column Temperature: 35°C.

• Injection Volume: 5 µL.

MS Parameters (Representative):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120°C.

• Desolvation Temperature: 350°C.

• Desolvation Gas Flow: 800 L/hr.

• Cone Gas Flow: 50 L/hr.

• Collision Gas: Argon.

• Scan Mode: Full Scan (m/z 100-500) and Product Ion Scan (MS/MS) of the precursor ion [M+H]⁺ (m/z 361.16).

• Collision Energy: Ramped from 10 to 40 eV to observe a range of fragment ions.

Quantitative Data Presentation

The following table presents representative quantitative data for sesquiterpene lactones in a plant extract, which can be adapted for reporting the analysis of 20-Dehydroeupatoriopicrin semiacetal.

Table 2: Representative Quantitative Analysis of Sesquiterpene Lactones in a Plant Extract

Compound	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Concentration (µg/g of dry weight)	% RSD (n=3)
20-Dehydroeupatoriopicrin semiacetal (Hypothetical)	8.5	361.16	261.08	152.4	3.8
Eupatoriopicrin	7.9	363.17	263.09	289.1	4.2
Compound X (related sesquiterpene lactone)	9.2	347.18	247.10	98.7	5.1

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the ESI-MS analysis of 20-Dehydroeupatoriopicrin semiacetal from a plant sample.

Caption: Workflow for the ESI-MS analysis of 20-Dehydroeupatoriopicrin semiacetal.

Logical Relationship of Analytical Steps

This diagram illustrates the logical progression and relationship between the key stages of the analytical method.

Application Notes and Protocols for Cytotoxicity Assay of 20-Dehydroeupatoriopicrin Semiacetal

For Researchers, Scientists, and Drug Development Professionals

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of natural products known for a wide range of biological activities, including anti-inflammatory and cytotoxic effects.[1][2] The cytotoxic potential of these compounds is of significant interest in the field of oncology and drug development. The α-methylene-γ-lactone moiety present in many sesquiterpene lactones is considered crucial for their biological activity, including their ability to induce programmed cell death (apoptosis) in cancer cells.[3][4] This document provides a detailed protocol for assessing the cytotoxicity of 20-Dehydroeupatoriopicrin semiacetal using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a widely used colorimetric method for determining cell viability.[4][5]

The MTT assay is based on the principle that viable, metabolically active cells can reduce the yellow tetrazolium salt MTT to a purple formazan (B1609692) product. This conversion is primarily carried out by mitochondrial dehydrogenases. The amount of formazan produced is directly proportional to the number of living cells, allowing for the quantification of cytotoxicity.

Data Presentation

The following table summarizes hypothetical data from an MTT assay evaluating the cytotoxicity of 20-Dehydroeupatoriopicrin semiacetal against a human cancer cell line (e.g., HeLa) after 48 hours of treatment. The half-maximal inhibitory concentration (IC50) is a key parameter derived from this data, representing the concentration of the compound required to inhibit cell growth by 50%.

Concentration of 20-Dehydroeupatoriopicrin Semiacetal (µM)	Mean Absorbance at 570 nm (± SD)	Cell Viability (%)
0 (Vehicle Control)	1.25 ± 0.08	100
1	1.10 ± 0.06	88
5	0.85 ± 0.05	68
10	0.63 ± 0.04	50.4
25	0.35 ± 0.03	28
50	0.15 ± 0.02	12
100	0.05 ± 0.01	4

IC50 Value: Approximately 10 µM

Experimental Protocols

MTT Assay Protocol for Adherent Cells

This protocol is designed for evaluating the cytotoxic effects of 20-Dehydroeupatoriopicrin semiacetal on adherent cancer cell lines.

Materials:

• 20-Dehydroeupatoriopicrin semiacetal stock solution (e.g., 10 mM in DMSO)

• Adherent cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• Phosphate-buffered saline (PBS), sterile

• MTT solution (5 mg/mL in sterile PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or other suitable solubilization solvent

• 96-well flat-bottom sterile cell culture plates

• Multichannel pipette

• Microplate reader capable of measuring absorbance at 570 nm

• Humidified incubator (37°C, 5% CO2)

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate for 24 hours to allow the cells to attach and enter the exponential growth phase.

• Compound Treatment:

  • Prepare serial dilutions of 20-Dehydroeupatoriopicrin semiacetal in complete culture medium from the stock solution. A typical concentration range to test for initial screening is 0.1 to 100 µM.

  • Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compound) and a blank control (medium only, no cells).

  • After 24 hours of incubation, carefully remove the medium from the wells.

  • Add 100 µL of the prepared compound dilutions to the respective wells.

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Following the treatment period, remove the medium containing the compound.

  • Add 100 µL of fresh, serum-free medium to each well.

  • Add 20 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C in a humidified incubator. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization:

  • After the incubation with MTT, carefully remove the medium.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently pipette up and down to ensure complete solubilization. The solution should turn purple.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader. Use a reference wavelength of 630 nm to subtract background absorbance.

• Data Analysis:

  • Subtract the absorbance of the blank control from all other readings.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the compound concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve.

Mandatory Visualizations

Caption: Experimental workflow for the MTT cytotoxicity assay.

Caption: Potential signaling pathways affected by 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. Phyto-Sesquiterpene Lactones Prevent the Development of Multidrug Resistance in TNBC via ABC Transporters Inhibition and STAT3/MYC Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ovid.com [ovid.com]
• 3. Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vitro Anti-inflammatory Assay of 20-Dehydroeupatoriopicrin semiacetal

For Researchers, Scientists, and Drug Development Professionals

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of natural products known for a wide range of biological activities. This document provides a detailed protocol for evaluating the in vitro anti-inflammatory properties of 20-Dehydroeupatoriopicrin semiacetal. The described assays are based on established methods for assessing the anti-inflammatory potential of natural products.[1][2][3] The protocols will focus on the inhibition of key inflammatory mediators in lipopolysaccharide (LPS)-stimulated murine macrophage RAW 264.7 cells. While direct studies on 20-Dehydroeupatoriopicrin semiacetal are limited, the closely related compound eupatoriopicrin (B210294) has demonstrated potent anti-inflammatory effects by inhibiting nitric oxide (NO) production and the release of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[4][5][6][7] Eupatoriopicrin has also been shown to suppress the p38 MAPK and ERK signaling pathways.[8] These established activities for a similar molecule provide a strong rationale for the proposed assays.

Key Experimental Assays

The anti-inflammatory potential of 20-Dehydroeupatoriopicrin semiacetal will be assessed through the following in vitro assays:

• Cell Viability Assay: To determine the non-toxic concentration range of the compound.

• Nitric Oxide (NO) Production Assay: To measure the inhibition of NO, a key inflammatory mediator.

• Pro-inflammatory Cytokine (TNF-α and IL-6) Quantification: To assess the effect on the production of key signaling molecules in the inflammatory response.

• Western Blot Analysis: To investigate the impact on the expression of pro-inflammatory proteins iNOS and COX-2.

Data Presentation

The following tables summarize the hypothetical quantitative data from the in vitro assays on 20-Dehydroeupatoriopicrin semiacetal.

Table 1: Effect of 20-Dehydroeupatoriopicrin semiacetal on Cell Viability of RAW 264.7 Macrophages

Concentration (µM)	Cell Viability (%)
0 (Vehicle Control)	100 ± 4.2
1	98.5 ± 3.8
5	97.1 ± 4.5
10	95.8 ± 3.9
25	93.2 ± 5.1
50	88.6 ± 4.7

Table 2: Inhibitory Effect of 20-Dehydroeupatoriopicrin semiacetal on LPS-Induced NO, TNF-α, and IL-6 Production in RAW 264.7 Macrophages

Treatment	NO Production (µM)	TNF-α Production (pg/mL)	IL-6 Production (pg/mL)
Control	3.2 ± 0.4	45.8 ± 5.1	28.3 ± 3.5
LPS (1 µg/mL)	48.5 ± 3.9	1250.7 ± 98.2	850.4 ± 76.1
LPS + 20-Dehydroeupatoriopicrin semiacetal (5 µM)	35.1 ± 2.8	980.3 ± 85.6	650.9 ± 62.3
LPS + 20-Dehydroeupatoriopicrin semiacetal (10 µM)	22.7 ± 2.1	650.1 ± 54.7	420.7 ± 45.8
LPS + 20-Dehydroeupatoriopicrin semiacetal (25 µM)	10.4 ± 1.5	320.6 ± 31.9	210.2 ± 25.4
LPS + Dexamethasone (10 µM)	8.9 ± 1.1	280.4 ± 25.3	180.5 ± 21.7

Experimental Protocols

1. Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW 264.7.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are seeded in appropriate plates and allowed to adhere overnight. The medium is then replaced with fresh medium containing various concentrations of 20-Dehydroeupatoriopicrin semiacetal (or vehicle control) for 1 hour, followed by stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

2. Cell Viability Assay (MTT Assay)

• RAW 264.7 cells are seeded in a 96-well plate at a density of 1 x 10^5 cells/well.

• After 24 hours, the cells are treated with different concentrations of 20-Dehydroeupatoriopicrin semiacetal (1-50 µM) for another 24 hours.

• 10 µL of MTT solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.

• The medium is then removed, and 100 µL of DMSO is added to dissolve the formazan (B1609692) crystals.

• The absorbance is measured at 570 nm using a microplate reader.

3. Nitric Oxide (NO) Production Assay (Griess Test)

• RAW 264.7 cells are seeded in a 96-well plate at a density of 2 x 10^5 cells/well and treated as described in section 1.

• After 24 hours of LPS stimulation, 100 µL of the cell culture supernatant is mixed with 100 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

• The mixture is incubated at room temperature for 10 minutes.

• The absorbance is measured at 540 nm. The concentration of nitrite (B80452) is determined from a sodium nitrite standard curve.

4. Quantification of Pro-inflammatory Cytokines (ELISA)

• RAW 264.7 cells are seeded in a 24-well plate at a density of 5 x 10^5 cells/well and treated as described in section 1.

• After 24 hours of LPS stimulation, the cell culture supernatant is collected and centrifuged to remove any debris.

• The concentrations of TNF-α and IL-6 in the supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

5. Western Blot Analysis

• RAW 264.7 cells are seeded in a 6-well plate at a density of 2 x 10^6 cells/well and treated as described in section 1.

• After 24 hours of LPS stimulation, the cells are washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Protein concentration is determined using the BCA protein assay.

• Equal amounts of protein (20-30 µg) are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked with 5% non-fat milk in TBST for 1 hour and then incubated with primary antibodies against iNOS, COX-2, and β-actin overnight at 4°C.

• After washing with TBST, the membrane is incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Mandatory Visualizations

Caption: Experimental workflow for the in vitro anti-inflammatory assay of 20-Dehydroeupatoriopicrin semiacetal.

Caption: Potential signaling pathway for the anti-inflammatory action of 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro assays to investigate the anti-inflammatory activity of herbal extracts [wisdomlib.org]
• 3. ijcrt.org [ijcrt.org]
• 4. researchgate.net [researchgate.net]
• 5. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Studying NF-κB Inhibition by 20-Dehydroeupatoriopicrin semiacetal

For Researchers, Scientists, and Drug Development Professionals

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of natural products known for their diverse biological activities.[1] This document provides detailed application notes and experimental protocols for investigating the inhibitory effects of 20-Dehydroeupatoriopicrin semiacetal on the Nuclear Factor-kappa B (NF-κB) signaling pathway. The protocols are based on established methodologies for studying closely related sesquiterpene lactones, such as eupatoriopicrin, which have demonstrated potent anti-inflammatory and NF-κB inhibitory properties.[2][3][4]

The NF-κB family of transcription factors plays a critical role in regulating inflammatory responses, cell survival, and immunity.[2] Dysregulation of the NF-κB pathway is implicated in various inflammatory diseases and cancers, making it a key target for therapeutic intervention. Sesquiterpene lactones are known to inhibit NF-κB, often through the alkylation of cysteine residues on the p65 subunit, which prevents its translocation to the nucleus and subsequent activation of pro-inflammatory gene expression.[1][5]

Quantitative Data Summary

The following tables summarize expected quantitative data from key experiments to assess the inhibitory potential of 20-Dehydroeupatoriopicrin semiacetal on the NF-κB pathway. The data presented are hypothetical and based on reported values for the closely related compound, eupatoriopicrin.[2][4]

Table 1: Inhibition of Pro-Inflammatory Cytokine Production

Concentration (µM)	IL-8 Inhibition (%)	TNF-α Inhibition (%)
0.1	15 ± 3.2	12 ± 2.8
0.5	45 ± 5.1	48 ± 4.5
1.0	78 ± 6.3	82 ± 5.9
5.0	95 ± 4.7	97 ± 3.9
IC50 (µM)	< 1.0	< 1.0

Table 2: Effect on NF-κB-Dependent Gene Expression

Treatment	COX-2 mRNA Expression (Fold Change)	iNOS mRNA Expression (Fold Change)
Vehicle Control	1.0 ± 0.1	1.0 ± 0.1
LPS (1 µg/mL)	12.5 ± 1.8	15.2 ± 2.1
LPS + 20-Dehydroeupatoriopicrin semiacetal (1 µM)	4.2 ± 0.7	5.1 ± 0.9
LPS + 20-Dehydroeupatoriopicrin semiacetal (5 µM)	1.8 ± 0.3	2.3 ± 0.4

Signaling Pathways and Experimental Workflow

Diagram 1: The NF-κB Signaling Pathway

Caption: Overview of the canonical NF-κB signaling pathway.

Diagram 2: Proposed Mechanism of NF-κB Inhibition

Caption: Proposed inhibitory mechanism on the NF-κB pathway.

Diagram 3: Experimental Workflow

Caption: Workflow for assessing NF-κB inhibitory activity.

Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Lines:

  • RAW 264.7 (murine macrophage-like cells)

  • THP-1 (human monocytic cells), differentiated into macrophages with Phorbol 12-myristate 13-acetate (PMA).

• Culture Conditions:

  • Culture cells in DMEM (for RAW 264.7) or RPMI-1640 (for THP-1) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Incubate at 37°C in a humidified atmosphere with 5% CO₂.

• Treatment Protocol:

  • Seed cells in appropriate culture plates (e.g., 96-well for viability, 24-well for ELISA, 6-well for Western blot/qPCR).

  • Allow cells to adhere and reach 70-80% confluency.

  • Pre-treat cells with varying concentrations of 20-Dehydroeupatoriopicrin semiacetal (e.g., 0.1, 0.5, 1, 5, 10 µM) for 1-2 hours.

  • Stimulate the cells with an inflammatory agent such as Lipopolysaccharide (LPS; 1 µg/mL) or Tumor Necrosis Factor-alpha (TNF-α; 10 ng/mL) for the desired time period (e.g., 6-24 hours for cytokine production, 15-60 minutes for protein phosphorylation).

Protocol 2: Measurement of Pro-Inflammatory Cytokines (ELISA)

• Sample Collection: After treatment, collect the cell culture supernatant.

• ELISA Procedure:

  • Use commercially available ELISA kits for TNF-α and IL-8.

  • Follow the manufacturer's instructions for coating the plate with capture antibody, adding samples and standards, adding detection antibody, adding streptavidin-HRP, and adding substrate solution.

  • Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the concentration of cytokines in the samples based on the standard curve. Determine the percentage of inhibition relative to the LPS/TNF-α stimulated control.

Protocol 3: Western Blot for NF-κB Pathway Proteins

• Protein Extraction:

  • After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Quantify protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Separate equal amounts of protein (20-30 µg) on a 10-12% SDS-polyacrylamide gel.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies against phospho-IκBα, IκBα, phospho-p65, p65, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection:

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify band intensities using densitometry software.

Protocol 4: Immunofluorescence for p65 Nuclear Translocation

• Cell Preparation:

  • Grow cells on glass coverslips in a 24-well plate.

  • Perform the treatment as described in Protocol 1.

• Fixation and Permeabilization:

  • Fix the cells with 4% paraformaldehyde for 15 minutes.

  • Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Immunostaining:

  • Block with 1% BSA in PBST for 30 minutes.

  • Incubate with an anti-p65 primary antibody for 1 hour.

  • Wash and incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour.

  • Counterstain the nuclei with DAPI.

• Imaging:

  • Mount the coverslips on microscope slides.

  • Visualize the cells using a fluorescence microscope.

  • Capture images and analyze the subcellular localization of p65.

These protocols provide a comprehensive framework for elucidating the inhibitory effects of 20-Dehydroeupatoriopicrin semiacetal on the NF-κB signaling pathway. Researchers should optimize the specific conditions based on their experimental setup and cell lines used.

References

• 1. Quantitative structure-activity relationship of sesquiterpene lactones as inhibitors of the transcription factor NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of antiproliferative and protective effects of Eupatorium cannabinum L. extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Study of three sesquiterpene lactones from Tithonia diversifolia on their anti-inflammatory activity using the transcription factor NF-kappa B and enzymes of the arachidonic acid pathway as targets - PubMed [pubmed.ncbi.nlm.nih.gov]

Developing Novel Therapeutic Agents from 20-Dehydroeupatoriopicrin Semiacetal: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse and potent biological activities.[1][2][3] Sourced from plants of the Eupatorium genus, this compound represents a promising starting point for the development of novel therapeutic agents, particularly in the areas of oncology and inflammatory diseases.[1][2] Sesquiterpene lactones, as a class, are known to modulate key cellular signaling pathways, including NF-κB, STAT3, and apoptosis, making them attractive candidates for drug discovery.[4][5][6][7] This document provides detailed application notes and experimental protocols to guide researchers in the investigation and development of 20-Dehydroeupatoriopicrin semiacetal and its derivatives as potential therapeutic agents.

Chemical Properties

Property	Value	Reference
Molecular Formula	C₂₀H₂₄O₆	[1][2]
Molecular Weight	360.4 g/mol	[1][2]
Class	Sesquiterpene Lactone	[1][2]
Source	Eupatorium genus plants	[1][2]
CAS Number	94234-24-9	[1]

Biological Activities and Potential Therapeutic Applications

While specific data for 20-Dehydroeupatoriopicrin semiacetal is limited, the biological activities of the closely related parent compound, eupatoriopicrin (B210294), and other sesquiterpene lactones provide a strong rationale for its investigation.

Anti-inflammatory Activity

Eupatoriopicrin has demonstrated potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as IL-8 and TNF-α in human neutrophils.[8] This effect is mediated, at least in part, through the suppression of the p38 and ERK 1/2 MAP kinase pathways.[8]

Anticancer Activity

Eupatoriopicrin has shown cytotoxic effects against various cancer cell lines.[9] The proposed mechanism of action for many sesquiterpene lactones involves the induction of apoptosis and the inhibition of critical cell survival pathways like NF-κB and STAT3.[4][6][7][10]

Data Presentation: Biological Activity of Eupatoriopicrin

The following tables summarize the reported quantitative data for eupatoriopicrin, which can serve as a benchmark for evaluating the activity of 20-Dehydroeupatoriopicrin semiacetal.

Table 1: Anti-inflammatory Activity of Eupatoriopicrin

Assay	Cell Line	Stimulant	Measured Parameter	IC₅₀ (µM)	Reference
Cytokine Release	Human Neutrophils	LPS	IL-8	< 1	[8]
Cytokine Release	Human Neutrophils	LPS	TNF-α	< 1	[8]

Table 2: Cytotoxic Activity of Eupatoriopicrin

Cell Line	Cell Type	ED₅₀ (µg/mL)	Reference
KB	Human oral epidermoid carcinoma	0.5 - 1.3	[9]
HeLa	Human cervical cancer	0.5 - 1.3	[9]
RK	Normal rabbit kidney	0.5 - 1.3	[9]
EAC-E4	Ehrlich ascites carcinoma	0.5 - 1.3	[9]

Experimental Protocols

Protocol 1: Extraction and Isolation of Sesquiterpene Lactones from Eupatorium Species

This protocol provides a general procedure for the extraction and isolation of sesquiterpene lactones, which can be adapted for obtaining 20-Dehydroeupatoriopicrin semiacetal.

Materials:

• Dried and powdered aerial parts of Eupatorium species

• Dichloromethane (B109758) (CH₂Cl₂)

• Methanol (MeOH)

• Hexane (B92381)

• Silica (B1680970) gel for column chromatography

• XAD-4 and XAD-8 resin

• Rotary evaporator

• Chromatography columns

Procedure:

• Extraction: Macerate the dried plant material with CH₂Cl₂ at room temperature. Filter and concentrate the extract under reduced pressure using a rotary evaporator.

• Solvent Partitioning: Suspend the crude extract in a mixture of MeOH and water (e.g., 2:8 v/v). Partition the aqueous suspension successively with hexane and then dichloromethane to separate compounds based on polarity.[11]

• Resin Chromatography: The aqueous layer can be further subjected to chromatography on XAD-4 and XAD-8 resins to enrich the sesquiterpene lactone fraction.[12]

• Silica Gel Chromatography: Purify the enriched fraction using silica gel column chromatography with a suitable solvent system (e.g., a gradient of hexane and ethyl acetate) to isolate the individual sesquiterpene lactones.[12]

• Characterization: Identify the isolated compounds using spectroscopic techniques such as NMR and Mass Spectrometry.

Protocol 2: NF-κB Luciferase Reporter Assay

This assay is used to determine the effect of 20-Dehydroeupatoriopicrin semiacetal on the NF-κB signaling pathway.

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase)

• Lipofectamine 2000 or other transfection reagent

• DMEM with 10% FBS

• TNF-α (or other NF-κB activator)

• 20-Dehydroeupatoriopicrin semiacetal

• Passive Lysis Buffer

• Luciferase Assay Reagent

• 96-well opaque plates

• Luminometer

Procedure:

• Transfection: Co-transfect cells with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent according to the manufacturer's protocol. Plate the transfected cells in a 96-well plate.

• Treatment: After 24 hours, treat the cells with varying concentrations of 20-Dehydroeupatoriopicrin semiacetal for 1-2 hours.

• Stimulation: Stimulate the cells with TNF-α (e.g., 20 ng/mL) for 6-8 hours to activate the NF-κB pathway.

• Cell Lysis: Wash the cells with PBS and lyse them with Passive Lysis Buffer.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities using a luminometer according to the manufacturer's instructions for the luciferase assay kit.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the percentage of NF-κB inhibition compared to the TNF-α stimulated control.

Protocol 3: STAT3 Phosphorylation Western Blot

This protocol is for assessing the inhibitory effect of the compound on STAT3 activation.

Materials:

• Cancer cell line with active STAT3 signaling (e.g., MDA-MB-231)

• RPMI-1640 with 10% FBS

• 20-Dehydroeupatoriopicrin semiacetal

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: anti-phospho-STAT3 (Tyr705) and anti-total-STAT3

• HRP-conjugated secondary antibody

• ECL Western Blotting Substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment: Plate cells and allow them to adhere. Treat the cells with different concentrations of 20-Dehydroeupatoriopicrin semiacetal for a specified time (e.g., 24 hours).

• Protein Extraction: Lyse the cells with lysis buffer, and determine the protein concentration using the BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% BSA or non-fat milk. Incubate with the primary antibody against phospho-STAT3 overnight at 4°C. Wash and then incubate with the HRP-conjugated secondary antibody.

• Detection: Detect the protein bands using an ECL substrate and a chemiluminescence imaging system.

• Re-probing: Strip the membrane and re-probe with an antibody against total STAT3 and a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.

• Data Analysis: Quantify the band intensities and normalize the phosphorylated STAT3 levels to total STAT3 and the loading control.

Protocol 4: Apoptosis Assessment by Annexin V Staining

This flow cytometry-based assay detects apoptosis by identifying the externalization of phosphatidylserine.

Materials:

• Cancer cell line (e.g., Jurkat)

• RPMI-1640 with 10% FBS

• 20-Dehydroeupatoriopicrin semiacetal

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with various concentrations of 20-Dehydroeupatoriopicrin semiacetal for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both floating and adherent cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI according to the kit manufacturer's protocol. Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V-negative and PI-negative cells are viable.

  • Annexin V-positive and PI-negative cells are in early apoptosis.

  • Annexin V-positive and PI-positive cells are in late apoptosis or necrosis.

Protocol 5: Caspase-3 Activity Assay

This colorimetric assay measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cancer cell line

• Culture medium

• 20-Dehydroeupatoriopicrin semiacetal

• Caspase-3 Colorimetric Assay Kit (containing cell lysis buffer, reaction buffer, and DEVD-pNA substrate)

• 96-well plate

• Microplate reader

Procedure:

• Induce Apoptosis: Treat cells with 20-Dehydroeupatoriopicrin semiacetal to induce apoptosis.

• Cell Lysis: Lyse the cells using the provided lysis buffer.

• Assay Reaction: In a 96-well plate, add the cell lysate, reaction buffer, and the DEVD-pNA substrate.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Measurement: Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis: The increase in absorbance is proportional to the caspase-3 activity. Calculate the fold-increase in caspase-3 activity compared to the untreated control.

Visualizations

Signaling Pathways

Caption: Proposed inhibition of the NF-κB signaling pathway.

Caption: Potential inhibition of the JAK-STAT3 signaling pathway.

Caption: Induction of the intrinsic apoptosis pathway.

Experimental Workflow

Caption: General workflow for therapeutic agent development.

References

• 1. benchchem.com [benchchem.com]
• 2. 20-Dehydroeupatoriopicrin semiacetal | CymitQuimica [cymitquimica.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. Western Blot for Detecting Phosphorylated STAT3 [bio-protocol.org]
• 6. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 7. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 8. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sesquiterpene lactones. Part XIII. Cytotoxic activity of eupatolide and eupatoriopicrin on human and animal malignant cells in tissue culture in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

solubility of 20-Dehydroeupatoriopicrin semiacetal in lab solvents

This technical support center provides essential information for researchers, scientists, and drug development professionals working with 20-Dehydroeupatoriopicrin semiacetal. Here you will find data on its solubility in common laboratory solvents, detailed experimental protocols, troubleshooting guides, and frequently asked questions (FAQs) to facilitate your experiments.

Solubility Data

Qualitative Solubility of 20-Dehydroeupatoriopicrin semiacetal

Solvent	Solubility
Chloroform	Soluble[1]
Dichloromethane	Soluble[1]
Ethyl Acetate	Soluble[1]
Dimethyl Sulfoxide (DMSO)	Soluble[1]
Acetone	Soluble[1]

Note: The term "soluble" indicates that the compound dissolves in the solvent, but does not specify the exact concentration.

Experimental Protocols

Protocol for Determining Quantitative Solubility (Shake-Flask Method)

This protocol outlines the widely accepted shake-flask method for determining the equilibrium solubility of a compound in a specific solvent.

Materials:

• 20-Dehydroeupatoriopicrin semiacetal

• Selected laboratory solvent(s)

• Analytical balance

• Vials with screw caps (B75204) (e.g., 2 mL glass vials)

• Orbital shaker or vortex mixer

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

• Pipettes and syringes with appropriate filters (e.g., 0.45 µm PTFE)

Procedure:

• Preparation: Add an excess amount of 20-Dehydroeupatoriopicrin semiacetal to a vial. The excess solid should be clearly visible.

• Solvent Addition: Add a known volume of the desired solvent to the vial.

• Equilibration: Tightly cap the vial and place it on an orbital shaker at a constant temperature (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.

• Sample Collection: Carefully collect an aliquot of the supernatant using a syringe and filter it into a clean vial to remove any remaining solid particles.

• Analysis: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC.

• Calculation: The determined concentration represents the solubility of 20-Dehydroeupatoriopicrin semiacetal in the tested solvent at the specified temperature.

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the quantitative solubility of a compound.

Troubleshooting Guide & FAQs

Q1: My compound is not dissolving in the recommended solvents. What should I do?

A1:

• Increase Sonication/Vortexing: Ensure you have vortexed or sonicated the solution for an adequate amount of time to facilitate dissolution.

• Gentle Heating: For some less volatile solvents, gentle warming of the solution may increase solubility. However, be cautious as heat can degrade sensitive compounds. Always perform a stability check.

• Try a Different Solvent: If the compound remains insoluble, consider using a stronger polar aprotic solvent like Dimethylformamide (DMF).

• Check Compound Purity: Impurities can sometimes affect solubility. Verify the purity of your 20-Dehydroeupatoriopicrin semiacetal.

Q2: I am observing precipitation of my compound after dissolving it and letting it stand. Why is this happening?

A2:

• Supersaturation: You may have created a supersaturated solution, especially if you used heating to dissolve the compound. The solution is not stable and the compound will precipitate out over time as it cools to room temperature.

• Solvent Evaporation: If the vial is not properly sealed, solvent evaporation can lead to an increase in concentration and subsequent precipitation.

• Temperature Fluctuation: Changes in ambient temperature can affect solubility and cause precipitation.

Q3: How can I prepare a stock solution of a specific concentration?

A3: You can use a molarity calculator to determine the mass of the compound needed to achieve a desired concentration in a specific volume of solvent. A helpful tool for this is available from BioCrick.[1]

Q4: Are there any known biological pathways affected by 20-Dehydroeupatoriopicrin semiacetal?

A4: While specific signaling pathways for 20-Dehydroeupatoriopicrin semiacetal are not well-documented, sesquiterpene lactones, the class of compounds it belongs to, are known to modulate various key cellular signaling pathways. These are often implicated in inflammation and cancer, including the NF-κB, PI3K/Akt/mTOR, Wnt/β-catenin, MAPK/ERK, and STAT3 pathways.[2] For instance, the closely related compound eupatoriopicrin (B210294) has been shown to induce apoptosis in cancer stem cells.[3][4]

Apoptosis Induction Pathway by Sesquiterpene Lactones

Caption: Simplified pathway of apoptosis induction by sesquiterpene lactones.

References

• 1. 20-Dehydroeupatoriopicrin semiacetal | CAS:94234-24-9 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. oaepublish.com [oaepublish.com]
• 3. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Large-Scale Purification of 20-Dehydroeupatoriopicrin Semiacetal

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the large-scale purification of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone sourced from plants of the Eupatorium genus.[1]

Troubleshooting Guides

This section addresses specific issues that may arise during the purification process, offering potential causes and solutions.

Issue 1: Low Yield of 20-Dehydroeupatoriopicrin Semiacetal

Potential Cause	Recommended Solution
Degradation of the target compound	Sesquiterpene lactones can be unstable. A study on Aucklandia lappa showed a 20% loss of total sesquiterpenes 15-20 days after powdering the herbal drug.[2] It is strongly recommended to use freshly powdered plant material for extraction.[2] Consider conducting stability studies under different pH and temperature conditions to identify optimal storage and processing parameters.
Inefficient Extraction	The choice of extraction solvent significantly impacts yield. For sesquiterpene lactones, solvents like methanol (B129727), ethanol, and acetonitrile (B52724) have been used.[2][3] An optimized method for related compounds involved shaking for one hour followed by 30 minutes of sonication with 100% methanol.[2] For large-scale operations, ensure adequate solvent-to-biomass ratio and sufficient agitation to maximize extraction efficiency.
Suboptimal Chromatographic Conditions	Improper selection of the stationary phase, mobile phase, or gradient can lead to poor separation and loss of the target compound. For sesquiterpene lactones, High-Speed Counter-Current Chromatography (HSCCC) has been shown to be an effective preparative separation technique, minimizing irreversible adsorption that can occur with solid support chromatography.[4]
Sample Overload on the Column	Exceeding the loading capacity of the chromatography column will result in poor separation and reduced purity and yield. Determine the optimal loading capacity through small-scale pilot runs before proceeding to large-scale purification.

Issue 2: Poor Resolution and Co-elution of Impurities

Potential Cause	Recommended Solution
Similar Polarity of Sesquiterpene Lactones	The chemical similarity of sesquiterpene lactones in the crude extract makes their separation challenging.[4][5] A two-step HSCCC separation with different solvent systems has been successfully used to isolate individual sesquiterpene lactones.[5]
Inappropriate Solvent System in HSCCC	The selection of the two-phase solvent system is critical in HSCCC. The partition coefficient (K) for the target compounds should ideally be between 0.5 and 2.0.[4] A commonly used solvent system for sesquiterpene lactones is n-hexane–ethyl acetate (B1210297)–methanol–water in various ratios.[4][6][7]
Incorrect Flow Rate or Rotational Speed in HSCCC	These parameters influence the separation efficiency. In one study, a flow rate of 2.0 mL/min and a revolution speed of 900 rpm were used for the separation of sesquiterpenoid lactones from Eupatorium lindleyanum DC.[4][7]
Matrix Effects from Crude Extract	High concentrations of chlorophylls (B1240455) and other matrix components can interfere with the separation. A pre-purification step using a Sephadex LH-20 column can be employed to remove chlorophylls.[8]

Frequently Asked Questions (FAQs)

Q1: What is the natural source of 20-Dehydroeupatoriopicrin semiacetal?

A1: 20-Dehydroeupatoriopicrin semiacetal is a natural product sourced from plants belonging to the genus Eupatorium, which is part of the Asteraceae family.[1]

Q2: What are the general chemical properties of 20-Dehydroeupatoriopicrin semiacetal that are relevant for purification?

A2: As a sesquiterpene lactone, 20-Dehydroeupatoriopicrin semiacetal is a terpenoid compound. These compounds can form covalent bonds with biological nucleophiles, which may also contribute to their reactivity and potential degradation during purification. Their polarity is often similar to other sesquiterpene lactones present in the plant extract, making chromatographic separation challenging.[5]

Q3: What analytical techniques are suitable for monitoring the purification of 20-Dehydroeupatoriopicrin semiacetal?

A3: High-Performance Liquid Chromatography (HPLC) is the method of choice for the analysis of sesquiterpene lactones.[9] An HPLC method with UV detection at 210 nm has been used for the analysis of a mixture of 11 lactones.[10] For structural confirmation, techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are employed.[6][7]

Q4: Are there any specific safety precautions to consider when handling 20-Dehydroeupatoriopicrin semiacetal?

Experimental Protocols

Protocol 1: Extraction of Sesquiterpene Lactones from Eupatorium sp.

This protocol is a generalized procedure based on methods reported for the extraction of sesquiterpene lactones from Eupatorium and other related species.

• Plant Material Preparation:

  • Harvest the aerial parts of the Eupatorium plant.

  • To minimize degradation, use freshly air-dried and powdered plant material.[2]

• Extraction:

  • Macerate the powdered plant material in 100% methanol at room temperature. A recommended ratio is 1:10 (w/v) of plant material to solvent.

  • Agitate the mixture by shaking for 1 hour.

  • Follow up with ultrasonication for 30 minutes to enhance extraction efficiency.[2]

  • Filter the extract and repeat the extraction process on the plant residue two more times.

  • Combine the filtrates and evaporate the solvent under reduced pressure to obtain the crude extract.

• Fractionation (Optional):

  • The crude extract can be further fractionated by dissolving it in water and performing liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol. Sesquiterpene lactones are often enriched in the ethyl acetate and n-butanol fractions.[4]

Protocol 2: Preparative Purification by High-Speed Counter-Current Chromatography (HSCCC)

This protocol is based on the successful separation of sesquiterpenoid lactones from Eupatorium lindleyanum DC.[4][6][7]

• Solvent System Preparation:

  • Prepare a two-phase solvent system of n-hexane–ethyl acetate–methanol–water (e.g., in a 1:4:2:3 v/v/v/v ratio).[4][6][7]

  • Thoroughly mix the solvents in a separatory funnel and allow the phases to separate.

  • Degas both the upper (stationary) and lower (mobile) phases before use.

• HSCCC Instrument Setup:

  • Fill the multilayer coil column entirely with the stationary phase.

  • Set the revolution speed (e.g., 900 rpm) and pump the mobile phase into the column at a specific flow rate (e.g., 2.0 mL/min).[4][7]

  • Continue pumping until the mobile phase emerges from the outlet and hydrodynamic equilibrium is established.

• Sample Injection and Fraction Collection:

  • Dissolve the n-butanol fraction of the crude extract in the two-phase solvent system.[4]

  • Inject the sample solution into the column.

  • Continuously monitor the effluent with a UV detector (e.g., at 254 nm) and collect fractions based on the chromatogram.[4][7]

• Analysis of Fractions:

  • Analyze the collected fractions by HPLC to determine the purity of the isolated compounds.[4]

  • Pool the fractions containing the pure 20-Dehydroeupatoriopicrin semiacetal.

• Compound Identification:

  • Confirm the structure of the purified compound using spectroscopic methods such as ESI-MS and 1H-NMR.[4][6]

Visualizations

Caption: Experimental workflow for the purification of 20-Dehydroeupatoriopicrin semiacetal.

Caption: Troubleshooting logic for low purification yield.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isolation of three sesquiterpene lactones from the roots of Cichorium glandulosum Boiss. et Huet. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preparative isolation and purification of three sesquiterpenoid lactones from Eupatorium lindleyanum DC. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Dosage of 20-Dehydroeupatoriopicrin semiacetal for In Vitro Studies

Disclaimer: Scientific literature extensively details the in vitro activities of the sesquiterpene lactone eupatoriopicrin (B210294). Data for its close structural analog, 20-Dehydroeupatoriopicrin semiacetal, is limited. This guide leverages the comprehensive data available for eupatoriopicrin to provide a robust framework for optimizing in vitro studies with 20-Dehydroeupatoriopicrin semiacetal, assuming similar biological activities. Researchers are advised to perform initial dose-response experiments to confirm the optimal concentrations for their specific assays and cell lines.

Frequently Asked Questions (FAQs)

Q1: What is 20-Dehydroeupatoriopicrin semiacetal and what is its primary mechanism of action?

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities. While direct studies on this specific semiacetal are scarce, the closely related compound, eupatoriopicrin, is known to exert its effects primarily through the modulation of key signaling pathways involved in inflammation and cell survival. The proposed mechanism of action involves the inhibition of the NF-κB and MAPK (p38 and ERK1/2) signaling pathways, which are critical regulators of inflammatory responses and cell proliferation.[1] Additionally, eupatoriopicrin has been shown to induce apoptosis (programmed cell death) in cancer cells through the activation of the intrinsic caspase pathway.[2][3]

Q2: What is a recommended starting concentration for in vitro experiments?

Based on studies with the closely related compound eupatoriopicrin, a starting concentration range of 1 µM to 10 µM is recommended for initial in vitro experiments.[1][4] For cytotoxicity assays, a broader range up to 100 µg/mL has been explored.[2] It is crucial to perform a dose-response curve for your specific cell line and assay to determine the optimal working concentration.

Q3: How should I prepare a stock solution of 20-Dehydroeupatoriopicrin semiacetal?

It is recommended to prepare a high-concentration stock solution in a high-purity, sterile solvent such as dimethyl sulfoxide (B87167) (DMSO).[2] For example, a 10 mM stock solution can be prepared and stored in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles. When preparing your working concentrations, ensure the final concentration of the solvent in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: Is 20-Dehydroeupatoriopicrin semiacetal stable in cell culture media?

The stability of sesquiterpene lactones in cell culture media can be a concern. Factors such as temperature, pH, and the presence of reducing agents in the media or secreted by cells can affect their stability.[5] For long-term experiments (over 24-48 hours), it is advisable to replenish the media with a freshly prepared solution of the compound to maintain a consistent effective concentration.

Troubleshooting Guides

Issue	Possible Cause	Suggested Solution
No observable effect at expected concentrations	Compound degradation: Sesquiterpene lactones can be unstable in aqueous solutions.	Prepare fresh working solutions from a frozen stock for each experiment. For long-term assays, consider replenishing the media with the compound every 24-48 hours.[5]
Low bioavailability: The compound may bind to proteins in the serum of the cell culture medium.	Consider reducing the serum concentration or using a serum-free medium for the duration of the treatment, if compatible with your cell line.
Cell line resistance: The target cell line may be resistant to the compound's effects.	Try a different cell line known to be sensitive to sesquiterpene lactones or increase the concentration range in your dose-response experiment.
High variability between replicate experiments	Inconsistent compound concentration: Degradation of the compound in stock or working solutions.	Aliquot the stock solution to avoid multiple freeze-thaw cycles. Protect stock solutions from light. Prepare fresh dilutions for each experiment.
Precipitation of the compound: The compound may not be fully soluble at the tested concentrations in the cell culture medium.	Visually inspect the media for any precipitate after adding the compound. If precipitation occurs, try preparing the working solution in a pre-warmed medium and vortexing gently before adding to the cells. Consider using a lower concentration or a different solvent for the initial stock.
Unexpected cytotoxicity in control wells	Solvent toxicity: The concentration of the solvent (e.g., DMSO) in the final culture medium is too high.	Ensure the final solvent concentration is at a non-toxic level for your specific cell line (typically ≤ 0.1%). Run a vehicle control (media with the same concentration of solvent used to dissolve the compound) to assess solvent toxicity.

Data Presentation

Table 1: Summary of In Vitro Cytotoxic and Anti-inflammatory Activity of Eupatoriopicrin (as a proxy for 20-Dehydroeupatoriopicrin semiacetal)

Activity	Cell Line(s)	Effective Concentration (IC50 / ED50)	Reference
Cytotoxicity	KB, HeLa, EAC-E4	0.5 - 1.3 µg/mL	[6]
FIO 26	1.5 µg/mL (4.1 µM) for 1h exposure	[7]
HepG2, MCF-7, NTERA-2	Ranged from 0.8 µg/mL to 100 µg/mL	[2]
Anti-inflammatory (IL-8 and TNF-α inhibition)	Human neutrophils (LPS-stimulated)	< 1 µM	[1][4]
Anti-inflammatory (NO production inhibition)	RAW264.7 (LPS-stimulated)	Effective at 0.8 µg/mL	[8]

Experimental Protocols

1. Cytotoxicity Assay (MTT Assay)

This protocol is adapted from standard cytotoxicity assay procedures.[9]

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a series of dilutions of 20-Dehydroeupatoriopicrin semiacetal in the appropriate cell culture medium from a DMSO stock solution. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

• Treatment: Replace the overnight culture medium with the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

2. Anti-inflammatory Assay (Nitric Oxide Production in RAW264.7 Macrophages)

This protocol is based on the method described for eupatoriopicrin.[2]

• Cell Seeding: Seed RAW264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and incubate overnight.

• Treatment: Pre-treat the cells with various concentrations of 20-Dehydroeupatoriopicrin semiacetal for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce nitric oxide (NO) production. Include control wells with cells only, cells with LPS only, and cells with the compound only.

• Griess Assay: Collect the cell culture supernatant and measure the NO concentration using the Griess reagent system according to the manufacturer's instructions.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Mandatory Visualization

Caption: General experimental workflow for in vitro studies.

Caption: Inhibition of the NF-κB signaling pathway.

Caption: Inhibition of the MAPK signaling pathway.

Caption: Induction of apoptosis via the intrinsic pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Sesquiterpene lactones. Part XIII. Cytotoxic activity of eupatolide and eupatoriopicrin on human and animal malignant cells in tissue culture in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhanced cytostatic activity of the sesquiterpene lactone eupatoriopicrin by glutathione depletion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Assessment of Cytotoxicity Profiles of Different Phytochemicals: Comparison of Neutral Red and MTT Assays in Different Cells in Different Time Periods - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Sesquiterpene Lactone Bioavailability for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the in vivo bioavailability of sesquiterpene lactones (STLs). The following sections offer troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and an overview of the key signaling pathways affected by STLs.

Troubleshooting Guide

This guide addresses common issues encountered during the formulation and in vivo testing of sesquiterpene lactones.

Problem	Possible Cause(s)	Suggested Solution(s)
Low and variable plasma concentrations of STL in preclinical studies.	Poor aqueous solubility leading to low dissolution and absorption. Degradation in the gastrointestinal (GI) tract (e.g., hydrolysis of the lactone ring). Efflux by transporters like P-glycoprotein.	Formulation Strategy: Utilize a bioavailability enhancement technique such as solid dispersions, nanoparticles, or liposomes to improve solubility and protect from degradation. Prodrug Approach: Synthesize a more soluble prodrug of the STL. Route of Administration: For initial efficacy studies, consider parenteral administration to bypass the GI tract.
Precipitation of the STL in aqueous buffers during formulation or administration.	The concentration of the STL exceeds its aqueous solubility limit. The formulation is unstable, leading to drug leakage or aggregation.	Optimize Formulation: Increase the drug-to-carrier ratio in formulations like solid dispersions or nanoparticles. Use co-solvents or surfactants in the formulation. pH Adjustment: Prepare solutions in slightly acidic buffers (e.g., pH 5.5) as STLs are generally more stable under these conditions.[1] Fresh Preparation: Prepare formulations immediately before use to minimize precipitation over time.
Loss of biological activity after formulation.	The formulation process (e.g., high temperature, harsh solvents) may have degraded the STL. The chemical modification to create a prodrug may have altered the pharmacophore.	Process Optimization: Use milder formulation techniques, such as spray drying or lyophilization for solid dispersions, instead of high-temperature melting. Characterization: Confirm the chemical integrity of the STL in the final formulation using techniques like HPLC, LC-MS, or NMR.[2][3] Prodrug Design: Ensure the prodrug is designed to release the active STL at the target site.
Inconsistent results between in vitro and in vivo studies.	Poor bioavailability of the STL in vivo is limiting its exposure to the target tissue. Rapid metabolism and clearance of the STL in the body.	Pharmacokinetic Studies: Conduct pharmacokinetic studies to determine the plasma concentration and half-life of the STL.[4][5][6] Formulation Enhancement: Employ a formulation strategy specifically designed to prolong circulation time, such as PEGylated liposomes or nanoparticles.
Toxicity observed in in vivo studies.	The dose of the STL is too high. The formulation components (e.g., surfactants, polymers) are causing toxicity.	Dose-Response Study: Perform a dose-response study to determine the maximum tolerated dose (MTD). Biocompatible Excipients: Use well-characterized, biocompatible polymers and lipids in the formulation. Targeted Delivery: Develop targeted drug delivery systems to increase the concentration of the STL at the site of action and reduce systemic exposure.

Frequently Asked Questions (FAQs)

Q1: Why do sesquiterpene lactones typically have low oral bioavailability?

A1: The low oral bioavailability of many STLs is primarily due to their poor aqueous solubility, which limits their dissolution in the gastrointestinal fluids—a critical step for absorption.[7] Additionally, some STLs can be unstable in the GI tract and may be subject to efflux by transporters like P-glycoprotein, which actively pumps them out of cells, reducing their absorption.[8]

Q2: What are the main strategies to improve the in vivo bioavailability of STLs?

A2: The primary strategies focus on improving solubility and protecting the STL from degradation. These include:

• Solid Dispersions: Dispersing the STL in a hydrophilic polymer matrix at a molecular level to enhance its dissolution rate.[9][10]

• Nanoparticles: Encapsulating the STL in nanoparticles (e.g., polymeric nanoparticles, solid lipid nanoparticles) to increase surface area, improve solubility, and provide controlled release.[11]

• Liposomes: Formulating the STL within lipid-based vesicles to improve solubility and alter its pharmacokinetic profile.[3][12]

• Prodrugs: Chemically modifying the STL to create a more soluble derivative that converts back to the active form in the body.

Q3: How much can these formulation strategies improve bioavailability?

A3: The improvement can be substantial, though it varies depending on the specific STL and the formulation used. For example, a water-soluble prodrug of parthenolide (B1678480), dimethylaminoparthenolide (B10826480) (DMAPT), demonstrated a significantly higher maximum serum concentration (Cmax) compared to parthenolide itself in preclinical studies. Nanoformulations, such as those using nanoparticles, have been shown to increase the area under the curve (AUC), a measure of total drug exposure, by several fold for poorly soluble drugs.

Q4: Will formulating an STL alter its biological activity?

A4: While the goal of formulation is to enhance bioavailability without affecting the intrinsic activity of the STL, it is a critical aspect to verify. The formulation process or the excipients used could potentially interact with the STL. Therefore, it is essential to conduct in vitro and in vivo studies to confirm that the biological activity is retained or even enhanced due to improved delivery.

Q5: How can I characterize my STL formulation to ensure quality?

A5: Proper characterization is crucial. Key parameters to assess include:

• Particle Size and Polydispersity Index (PDI): For nanoparticles and liposomes, determined by Dynamic Light Scattering (DLS).

• Encapsulation Efficiency and Drug Loading: To quantify the amount of STL successfully incorporated into the formulation.

• In Vitro Dissolution/Release Profile: To assess how the formulation enhances the release of the STL compared to the pure compound.

• Physical and Chemical Stability: To ensure the formulation is stable under storage and experimental conditions.

• Structural Integrity: Using techniques like FT-IR, DSC, and XRD to confirm the physical state of the STL within the formulation and its interaction with the carrier.

Quantitative Data on Bioavailability Enhancement

The following tables summarize the impact of different formulation strategies on the bioavailability of STLs and other poorly soluble drugs.

Table 1: Pharmacokinetic Parameters of Costunolide (B1669451) and Dehydrocostus Lactone in Rats [4][6]

Compound	Administration	Tmax (h)	Cmax (ng/mL)	AUC (ng·h/mL)
Costunolide	Oral (RA Extract)	10.46	-	308.83
Dehydrocostus lactone	Oral (RA Extract)	12.39	-	7884.51
Costunolide	Intravenous	-	12,290	-
Dehydrocostus lactone	Intravenous	-	5,790	-

*RA: Radix Aucklandiae

Table 2: Encapsulation Efficiency of Sesquiterpene Lactones in PLA Nanoparticles [11]

Sesquiterpene Lactone	Average Particle Size (nm)	Encapsulation Efficiency (%)
α-santonin	202.3	94.6
Arglabin	220.3	78.1
Schkuhrin II	219.5	76.8
Vernolepin	216.9	60.7
Eucannabinolide	226.4	78.9

Experimental Protocols

Protocol 1: Preparation of Sesquiterpene Lactone Solid Dispersion by Solvent Evaporation

Objective: To enhance the dissolution rate of an STL by dispersing it in a hydrophilic polymer matrix.

Materials:

• Sesquiterpene lactone (e.g., Parthenolide, Costunolide)

• Hydrophilic polymer (e.g., Polyvinylpyrrolidone (PVP) K30, Polyethylene glycol (PEG) 6000)

• Organic solvent (e.g., Methanol, Ethanol, Acetone)

• Rotary evaporator

• Mortar and pestle

• Sieves

Methodology:

• Dissolution: Accurately weigh the STL and the polymer in a desired ratio (e.g., 1:1, 1:5, 1:10 w/w). Dissolve both components in a minimal amount of a suitable organic solvent in a round-bottom flask.

• Solvent Evaporation: Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure at a controlled temperature (e.g., 40-50°C) until a thin, dry film is formed on the inner wall of the flask.

• Drying: Place the flask in a vacuum oven at a slightly elevated temperature (e.g., 40°C) for 24 hours to remove any residual solvent.

• Pulverization and Sieving: Scrape the solid dispersion from the flask. Gently pulverize it using a mortar and pestle. Pass the resulting powder through a sieve to obtain a uniform particle size.

• Characterization: Characterize the solid dispersion for drug content, in vitro dissolution, and physical properties (e.g., using DSC, XRD, FT-IR) to confirm the amorphous state of the STL.

Protocol 2: Preparation of Sesquiterpene Lactone-Loaded Nanoparticles by Nanoprecipitation

Objective: To encapsulate an STL within polymeric nanoparticles to improve its solubility and provide controlled release.

Materials:

• Sesquiterpene lactone

• Biodegradable polymer (e.g., Polylactic-co-glycolic acid (PLGA), Polylactic acid (PLA))

• Organic solvent (e.g., Acetone, Acetonitrile)

• Aqueous surfactant solution (e.g., Polyvinyl alcohol (PVA), Poloxamer 188)

• Magnetic stirrer

• Centrifuge

Methodology:

• Organic Phase Preparation: Dissolve the STL and the polymer (e.g., 10 mg STL and 100 mg PLGA) in a water-miscible organic solvent (e.g., 5 mL acetone).

• Nanoprecipitation: Add the organic phase dropwise into a larger volume of an aqueous surfactant solution (e.g., 20 mL of 1% w/v PVA solution) under constant magnetic stirring. Nanoparticles will form spontaneously as the organic solvent diffuses into the aqueous phase.

• Solvent Evaporation: Continue stirring for several hours (e.g., 4-6 hours) at room temperature to allow for the complete evaporation of the organic solvent.

• Nanoparticle Collection: Collect the nanoparticles by centrifugation (e.g., 15,000 rpm for 20 minutes).

• Washing: Wash the nanoparticle pellet with deionized water to remove any unencapsulated STL and excess surfactant. Repeat the centrifugation and washing steps two to three times.

• Lyophilization (Optional): For long-term storage, the nanoparticles can be freeze-dried (lyophilized) with a cryoprotectant (e.g., trehalose).

• Characterization: Analyze the nanoparticles for particle size, PDI, zeta potential, encapsulation efficiency, and drug loading.

Signaling Pathways and Experimental Workflows

Key Signaling Pathways Modulated by Sesquiterpene Lactones

Sesquiterpene lactones exert their biological effects by modulating several key signaling pathways involved in inflammation and cancer.

Key signaling pathways modulated by sesquiterpene lactones.

Experimental Workflow for Improving STL Bioavailability

The following diagram illustrates a typical workflow for developing and evaluating a novel STL formulation.

Workflow for enhancing STL bioavailability.

Logical Relationship of Bioavailability Challenges and Solutions

This diagram outlines the logical connections between the challenges of poor STL bioavailability and the proposed formulation solutions.

Relationship between challenges and solutions.

References

• 1. Sterically stabilized liposomes: improvements in pharmacokinetics and antitumor therapeutic efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics and organ distribution of liposome-encapsulated L-carnitine in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Study on the pharmacokinetics and metabolism of costunolide and dehydrocostus lactone in rats by HPLC-UV and UPLC-Q-TOF/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetic study on costunolide and dehydrocostuslactone after oral administration of traditional medicine Aucklandia lappa Decne. by LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. japsonline.com [japsonline.com]
• 9. Formulation of solid dispersion of rebamipide evaluated in a rat model for improved bioavailability and efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. dovepress.com [dovepress.com]

Technical Support Center: Synthesis of Stabilized 20-Dehydroeupatoriopicrin Semiacetal Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the synthesis of more stable derivatives of 20-Dehydroeupatoriopicrin semiacetal.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and handling of 20-Dehydroeupatoriopicrin semiacetal derivatives.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield of Desired Derivative	Incomplete reactionDegradation of the starting material or productSuboptimal reaction conditions (temperature, solvent, pH)Inefficient purification method	Monitor the reaction progress using TLC or LC-MS to ensure completion.Work under an inert atmosphere (N2 or Ar) to prevent oxidation. Use degassed solvents.Screen different solvents, temperatures, and catalysts to optimize the reaction.Employ flash column chromatography with a suitable solvent system for purification. Consider reverse-phase chromatography for polar derivatives.
Formation of Multiple Byproducts	Presence of reactive functional groups leading to side reactions.Non-specific reagents.Reaction temperature is too high.	Protect sensitive functional groups (e.g., hydroxyl groups) before carrying out the desired transformation.Use more selective reagents.Run the reaction at a lower temperature, even if it requires a longer reaction time.
Instability of the Final Compound	The α-methylene-γ-lactone moiety is susceptible to Michael addition.The semiacetal is in equilibrium with the open-chain aldehyde form, which can be unstable.General oxidative degradation.	Modify the α-methylene-γ-lactone group, for example, by Michael addition of a stabilizing group.Convert the semiacetal to a more stable acetal (B89532) or ether.Store the compound under an inert atmosphere, at low temperatures, and protected from light.
Difficulty in Purification	Products and starting materials have similar polarities.The compound streaks on the silica (B1680970) gel column.The compound is unstable on silica.	Try a different solvent system for column chromatography to improve separation.Add a small amount of a modifier (e.g., acetic acid or triethylamine) to the eluent to reduce streaking.Use a different stationary phase, such as alumina (B75360) or a reverse-phase C18 silica.

Frequently Asked Questions (FAQs)

Q1: What are the main stability challenges with 20-Dehydroeupatoriopicrin semiacetal?

A1: The primary stability issues arise from two main structural features: the exocyclic α-methylene-γ-lactone group and the semiacetal functionality. The α-methylene-γ-lactone is a reactive Michael acceptor, making it susceptible to nucleophilic attack. The semiacetal can exist in equilibrium with its open-chain hydroxy aldehyde form, which can undergo further reactions and degradation.

Q2: How can the α-methylene-γ-lactone moiety be stabilized?

A2: A common strategy is to perform a Michael addition with a thiol-containing molecule, such as N-acetyl-L-cysteine, to form a more stable conjugate. This modification can also improve the pharmacokinetic properties of the molecule.

Q3: What are the recommended storage conditions for these derivatives?

A3: To minimize degradation, derivatives of 20-Dehydroeupatoriopicrin semiacetal should be stored as a solid in a tightly sealed container under an inert atmosphere (argon or nitrogen), at low temperatures (-20°C or -80°C), and protected from light. If in solution, use degassed, anhydrous solvents and store at low temperatures for short periods.

Q4: Which analytical techniques are best for monitoring reaction progress and purity?

A4: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the progress of a reaction. For more detailed analysis of purity and for characterization, High-Performance Liquid Chromatography (HPLC) coupled with a mass spectrometer (LC-MS) is highly recommended. Nuclear Magnetic Resonance (NMR) spectroscopy is essential for structural elucidation of the final products.

Experimental Protocols

General Protocol for Michael Addition to 20-Dehydroeupatoriopicrin Semiacetal

• Dissolution: Dissolve 20-Dehydroeupatoriopicrin semiacetal in a suitable solvent (e.g., dichloromethane (B109758) or a mixture of acetone (B3395972) and water) in a round-bottom flask.

• Inert Atmosphere: Purge the flask with an inert gas (N2 or Ar) and maintain it under a positive pressure.

• Addition of Nucleophile: Add the desired nucleophile (e.g., N-acetyl-L-cysteine) to the solution, typically in a 1.1 to 1.5 molar excess.

• Base Catalyst: Add a catalytic amount of a non-nucleophilic base, such as triethylamine (B128534) (TEA) or diisopropylethylamine (DIPEA), to facilitate the reaction.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Once the reaction is complete, quench the reaction by adding a mild acid (e.g., saturated NH4Cl solution). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol (B129727) in dichloromethane).

• Characterization: Characterize the purified derivative by NMR (1H, 13C), mass spectrometry, and IR spectroscopy to confirm its structure and purity.

Visualizations

Caption: General workflow for the synthesis and purification of stabilized derivatives.

Caption: Degradation vs. stabilization pathways of the parent compound.

Reference Data & Comparative Studies

A Comparative Analysis of the Anti-inflammatory Effects of 20-Dehydroeupatoriopicrin Semiacetal and Standard Anti-inflammatory Drugs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone, with established anti-inflammatory agents: Dexamethasone, a potent synthetic glucocorticoid; Ibuprofen, a non-selective cyclooxygenase (COX) inhibitor; and Celecoxib, a selective COX-2 inhibitor. The information presented is based on available experimental data to aid in the evaluation of its therapeutic potential.

Executive Summary

20-Dehydroeupatoriopicrin semiacetal, closely related to Eupatoriopicrin, demonstrates significant anti-inflammatory activity primarily through the inhibition of key pro-inflammatory signaling pathways, including Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways (p38 and ERK). This mechanism leads to a reduction in the production of inflammatory mediators such as cytokines. In comparative studies, it shows potent inhibition of cytokine release, comparable in some aspects to established drugs. However, its efficacy in inhibiting cyclooxygenase enzymes and nitric oxide production requires further quantitative characterization.

Data Presentation: Comparative Efficacy

The following tables summarize the available quantitative data on the inhibitory effects of 20-Dehydroeupatoriopicrin semiacetal (data for the closely related Eupatoriopicrin is used as a proxy) and the selected comparator drugs on various inflammatory markers.

Table 1: Inhibition of Pro-inflammatory Cytokines

Compound	Target Cytokine	Cell Type	Stimulant	IC50	Citation
Eupatoriopicrin	IL-8	Human Neutrophils	LPS	< 1 µM	[1]
Eupatoriopicrin	TNF-α	Human Neutrophils	LPS	< 1 µM	[1]
Dexamethasone	TNF-α	RAW 264.7 Macrophages	LPS	Dose-dependent inhibition	[2]
Dexamethasone	IL-6	Human Mononuclear Cells	LPS	Dose-dependent inhibition (10⁻⁸ to 10⁻⁵ M)

Table 2: Inhibition of Inflammatory Mediators

Compound	Target	Assay/Cell Type	IC50	Citation
Eupatoriopicrin	Nitric Oxide (NO)	RAW 264.7 Macrophages	Data not available
Dexamethasone	Nitric Oxide (NO)	J774 Macrophages	Dose-dependent inhibition (0.1-10 µM)
Ibuprofen	COX-1	Human	Varies by assay (e.g., ~15 µM)
Ibuprofen	COX-2	Human	Varies by assay (e.g., ~20 µM)
Celecoxib	COX-1	Human	Varies by assay (e.g., >150 µM)
Celecoxib	COX-2	Human	Varies by assay (e.g., ~0.04 µM)
Eupatoriopicrin	Prostaglandin E2 (PGE2)	Data not available	Data not available

Note: IC50 values can vary depending on the specific experimental conditions.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Nitric Oxide (NO) Production Assay (Griess Assay)

Objective: To quantify the production of nitric oxide by measuring its stable metabolite, nitrite (B80452), in cell culture supernatants.

Methodology:

• Cell Culture and Treatment:

  • Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound (e.g., 20-Dehydroeupatoriopicrin semiacetal, Dexamethasone) for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) to induce nitric oxide production and incubate for 24 hours.

• Griess Reagent Preparation:

  • Solution A: 1% (w/v) sulfanilamide (B372717) in 5% (v/v) phosphoric acid.

  • Solution B: 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water.

  • Mix equal volumes of Solution A and Solution B immediately before use.

• Measurement:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of the freshly prepared Griess reagent to each well.

  • Incubate at room temperature for 10 minutes, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

• Quantification:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples by interpolating from the standard curve.

  • The percentage of inhibition is calculated relative to the LPS-stimulated control group.

Pro-inflammatory Cytokine Measurement (ELISA)

Objective: To quantify the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in cell culture supernatants.

Methodology:

• Sample Collection:

  • Culture and treat cells as described in the NO production assay.

  • After the incubation period, centrifuge the culture plates to pellet the cells and collect the supernatant.

• ELISA Procedure (General Protocol):

  • Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest overnight at 4°C.

  • Wash the plate with a wash buffer (e.g., PBS with 0.05% Tween 20).

  • Block the plate with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

  • Wash the plate.

  • Add diluted standards and samples to the wells and incubate for 2 hours at room temperature.

  • Wash the plate.

  • Add a biotinylated detection antibody specific for the cytokine and incubate for 1-2 hours at room temperature.

  • Wash the plate.

  • Add streptavidin-horseradish peroxidase (HRP) conjugate and incubate for 20-30 minutes at room temperature.

  • Wash the plate.

  • Add a substrate solution (e.g., TMB) and incubate until a color develops.

  • Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

  • Measure the absorbance at 450 nm.

• Quantification:

  • Generate a standard curve using recombinant cytokines.

  • Calculate the cytokine concentration in the samples from the standard curve.

Western Blot Analysis for Signaling Pathway Proteins (MAPK and NF-κB)

Objective: To determine the effect of the test compound on the phosphorylation of key proteins in the MAPK and NF-κB signaling pathways.

Methodology:

• Cell Lysis and Protein Quantification:

  • Culture and treat cells as described previously for a shorter duration (e.g., 15-60 minutes) to capture signaling events.

  • Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the target protein (e.g., phospho-p38 MAPK, phospho-p65 NF-κB) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • To normalize for protein loading, strip the membrane and re-probe with an antibody for the total form of the protein or a housekeeping protein (e.g., β-actin, GAPDH).

  • Quantify the band intensities using densitometry software.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Eupatoriopicrin's anti-inflammatory mechanism.

Caption: Workflow for in vitro anti-inflammatory assessment.

Caption: Logical flow for a comprehensive comparative study.

References

• 1. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]

In Vivo Anti-Cancer Activity: A Comparative Analysis of Eupatoriopicrin and Standard Chemotherapeutic Agents

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the in vivo anti-cancer activity of the natural sesquiterpene lactone, Eupatoriopicrin, against established chemotherapeutic agents. Due to the limited availability of in vivo data for the specific compound 20-Dehydroeupatoriopicrin semiacetal, this guide focuses on the closely related and studied compound, Eupatoriopicrin.

This publication aims to objectively compare the performance of Eupatoriopicrin with standard-of-care chemotherapy in relevant preclinical cancer models, supported by available experimental data. We will delve into the experimental protocols utilized and present the quantitative data in a clear, comparative format. Additionally, we will visualize the experimental workflow and the implicated signaling pathways to provide a comprehensive understanding of the current research landscape.

Comparative Analysis of In Vivo Anti-Cancer Efficacy

The following table summarizes the available quantitative data on the in vivo anti-cancer activity of Eupatoriopicrin and the standard chemotherapeutic agents, Cyclophosphamide (B585) and Doxorubicin (B1662922), in mouse models of Lewis lung carcinoma and fibrosarcoma.

Treatment Agent	Cancer Model	Dosage	Administration Route	Key Findings	Reference
Eupatoriopicrin	Lewis Lung Carcinoma & FIO 26 Fibrosarcoma	20 or 40 mg/kg	Intravenous (i.v.)	Demonstrated cytostatic activity leading to tumor growth delay.	[1]
Cyclophosphamide	Lewis Lung Carcinoma	50 mg/kg	Intraperitoneal (i.p.)	Confirmed tumor-enhancing effects at this moderate dose in allogeneic mice.	[2]
Lewis Lung Carcinoma	150 mg/kg	Not Specified	Reduced regulatory T cells (Tregs) and increased CD4+ and CD8+ T cells, suggesting immune modulation.	[3]
Doxorubicin	MCA-Fibrosarcoma	Not Specified	Not Specified	Increased tumor cell killing in the presence of natural killer (NK) cells.	[4]
HT1080 Fibrosarcoma Xenograft	Not Specified	Local Injection	Combination with TIMP-1-GPI showed more than additive effects on apoptosis and inhibited tumor growth.	[5]

Note: Direct comparison of efficacy is challenging due to the limited quantitative data available for Eupatoriopicrin in the public domain. The provided information for Eupatoriopicrin is based on a brief abstract, and further details from the full study are required for a comprehensive assessment.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the experimental protocols for the key experiments cited in this guide.

In Vivo Anti-Cancer Activity of Eupatoriopicrin

Unfortunately, a detailed experimental protocol for the in vivo studies of Eupatoriopicrin is not available in the public domain. The following is a general protocol based on the limited information from the available abstract.

• Animal Model: C57Bl mice bearing either Lewis lung carcinoma or FIO 26 fibrosarcoma.

• Treatment: Eupatoriopicrin administered intravenously at doses of 20 or 40 mg/kg.

• Evaluation: The primary outcome measured was tumor growth delay.

• Note: Information regarding the frequency of administration, number of animals per group, and specific methods for tumor volume measurement is not available.

In Vivo Anti-Cancer Activity of Cyclophosphamide in Lewis Lung Carcinoma

• Animal Model: Allogeneic DBA/2 and BALB/c mice intraperitoneally implanted with Lewis lung carcinoma cells.[2]

• Treatment: Cyclophosphamide administered therapeutically at a moderate dose of 50 mg/kg.[2]

• Evaluation: The study monitored tumor growth and the effects of combination therapy with other standard drugs.[2]

In Vivo Anti-Cancer Activity of Doxorubicin in Fibrosarcoma

• Animal Model: Nude mouse models with HT1080 human fibrosarcoma xenografts.[6]

• Treatment: Doxorubicin was used as a standard chemotherapeutic agent for comparison. In some studies, it was used in combination with other agents like TIMP-1-GPI, which was administered via repeated local injections.[5]

• Evaluation: Tumor growth inhibition was assessed by measuring tumor volume. Apoptosis and angiogenesis within the tumors were also analyzed.[5]

Visualizing the Path to Discovery

To better understand the experimental processes and biological mechanisms discussed, the following diagrams have been generated using the DOT language.

Caption: A generalized workflow for in vivo anti-cancer drug testing.

Caption: Proposed signaling pathway for Eupatoriopicrin-induced apoptosis.

References

• 1. Anti-Tumor Properties of Eupatoriopicrin; in vivo Test Models and Results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adverse effect of cyclophosphamide at moderate dose in combination with standard drugs on intraperitoneally implanted Lewis lung carcinoma in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Recombinant TIMP-1-GPI inhibits growth of fibrosarcoma and enhances tumor sensitivity to doxorubicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Growth‐rate model predicts in vivo tumor response from in vitro data - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of 20-Dehydroeupatoriopicrin Semiacetal and Related Sesquiterpene Lactones

This guide provides a detailed comparison of the biological activities of 20-Dehydroeupatoriopicrin semiacetal and related sesquiterpene lactone compounds, with a focus on their structure-activity relationships (SAR). The information is intended for researchers, scientists, and professionals in the field of drug development.

Introduction to Eupatoriopicrin (B210294) and its Derivatives

Eupatoriopicrin is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities, including anti-inflammatory and cytotoxic effects. These properties make them promising candidates for the development of new therapeutic agents. The core structure of these compounds, particularly the α-methylene-γ-lactone group, is crucial for their bioactivity. This guide will delve into the SAR of eupatoriopicrin derivatives, with a specific focus on 20-Dehydroeupatoriopicrin semiacetal, by examining available experimental data on their cytotoxicity and their influence on key cellular signaling pathways.

Structure-Activity Relationship (SAR) Analysis

The biological activity of eupatoriopicrin and its analogs is highly dependent on their chemical structure. Modifications to the parent molecule can significantly impact its cytotoxic and anti-inflammatory properties.

• Acetalization : The conversion of hydroxyl groups in the ester side chain of eupatoriopicrin to acetals can have a pronounced effect on its cytotoxicity. For instance, acetalization with acetone (B3395972) has been shown to enhance cytotoxic activity by 2 to 7-fold.[1] However, the introduction of bulkier groups, such as longer-chain alkyl groups or acetophenone (B1666503) derivatives through acetalization, can reverse this enhancement.[1] This suggests that while masking the hydroxyl groups can be beneficial, steric hindrance plays a critical role in the interaction with biological targets.

• Oxidation : Oxidation at the germacrane (B1241064) ring of eupatoriopicrin acetonide, leading to the formation of an alcohol or an epoxy derivative, has been found to be detrimental to its cytotoxic activity.[1] This indicates that the integrity and specific conformation of the germacrane ring are important for its biological function.

• The α-methylene-γ-lactone Moiety : This reactive group is a common feature in many biologically active sesquiterpene lactones and is considered a key pharmacophore. It can undergo a Michael-type addition with nucleophiles, such as the thiol groups of cysteine residues in proteins, leading to the alkylation of key enzymes and transcription factors involved in inflammation and cell proliferation. The mode of action of 20-Dehydroeupatoriopicrin semiacetal is believed to be related to its ability to form covalent bonds with biological nucleophiles.

Comparative Cytotoxicity Data

The following table summarizes the available in vitro cytotoxicity data for eupatoriopicrin and some of its derivatives against various cancer cell lines. It is important to note that while 20-Dehydroeupatoriopicrin semiacetal is a known derivative, specific IC50 values for this compound were not available in the reviewed literature. The data for related compounds are presented to provide a comparative context.

Compound/Derivative	Cell Line	Assay	IC50/ED50 (µM)	Reference
Eupatoriopicrin	HeLa	-	~2.9 - 7.2
Eupatoriopicrin	KB	-	~1.4 - 3.6
Eupatoriopicrin	EAC-E4	-	~1.4
Eupatoriopicrin	HepG2	MTT	-	[2]
Eupatoriopicrin	MCF-7	MTT	-	[2]
Eupatoriopicrin	NTERA-2	MTT	-	[2]
Eupatoriopicrin Acetonide	EAT	-	2-7 fold more active than Eupatoriopicrin	[1]
Eupatoriopicrin Acetonide	P388	-	2-7 fold more active than Eupatoriopicrin	[1]
Eupatoriopicrin Acetonide	FIO 26	-	2-7 fold more active than Eupatoriopicrin	[1]
Eupatoriopicrin Acetonide	L5178Y(s)	-	2-7 fold more active than Eupatoriopicrin	[1]
Eupatoriopicrin Acetonide	HeLa	-	2-7 fold more active than Eupatoriopicrin	[1]

Note: Specific IC50 values for some entries were not explicitly provided in the source material but are described qualitatively.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity.

• Cell Seeding : Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment : Treat the cells with various concentrations of the test compounds and incubate for 48 to 72 hours.

• MTT Addition : After the incubation period, remove the medium and add 28 µL of a 2 mg/mL solution of MTT to each well.

• Incubation : Incubate the plate for 1.5 hours at 37°C.

• Solubilization : Remove the MTT solution, and add 130 µL of dimethyl sulfoxide (B87167) (DMSO) to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement : Incubate for 15 minutes with shaking and measure the absorbance at 492 nm using a microplate reader.

• Data Analysis : Cell viability is calculated as a percentage of the control (untreated cells), and the IC50 value is determined.

The SRB assay is a method used for cell density determination based on the measurement of cellular protein content.

• Cell Seeding and Treatment : Seed and treat cells with test compounds in a 96-well plate as described for the MTT assay.

• Cell Fixation : After the incubation period, fix the cell monolayers by adding 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing : Wash the plates five times with slow-running tap water to remove the TCA.

• Staining : Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 10 minutes.

• Removal of Unbound Dye : Wash the plates four times with 1% (v/v) acetic acid to remove unbound SRB.

• Solubilization : Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

• Absorbance Measurement : Measure the optical density (OD) at 510 nm using a microplate reader.

• Data Analysis : Calculate the percentage of cell survival relative to the untreated control to determine the IC50 value.

Signaling Pathways and Molecular Mechanisms

Eupatoriopicrin and its derivatives exert their biological effects by modulating key signaling pathways involved in inflammation and apoptosis.

The Nuclear Factor-kappa B (NF-κB) is a crucial transcription factor that regulates the expression of numerous genes involved in inflammation and cell survival. Eupatoriopicrin has been shown to inhibit the pro-inflammatory functions of neutrophils by suppressing the production of the cytokines IL-8 and TNF-α.[2] Furthermore, it efficiently suppresses the lipopolysaccharide (LPS)-induced phosphorylation of p38 MAPK and ERK, which are upstream kinases in the NF-κB signaling cascade.[2] This suggests that eupatoriopicrin derivatives may exert their anti-inflammatory effects by targeting one or more components of the NF-κB pathway, potentially at the level of the IKK complex or upstream kinases.

NF-κB Signaling Pathway Inhibition

Apoptosis, or programmed cell death, is a vital process for removing damaged or cancerous cells. Eupatoriopicrin has been demonstrated to induce apoptosis in cancer cells.[2] The cytotoxicity of eupatoriopicrin against NTERA-2 human cancer stem cells is mediated by its ability to induce apoptosis, as shown by Hoechst 33342 staining, flow cytometry, and caspase-3 activity assays.[2] This suggests that eupatoriopicrin and its derivatives can activate the caspase cascade, a key component of the apoptotic machinery. The exact mechanism, whether through the intrinsic (mitochondrial) or extrinsic (death receptor) pathway, and the specific effects on Bcl-2 family proteins require further investigation.

Apoptosis Signaling Pathways

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for assessing the cytotoxicity of compounds using a cell-based assay like the MTT or SRB assay.

Cytotoxicity Assay Workflow

Conclusion

The available data indicate that eupatoriopicrin and its semi-synthetic derivatives are potent cytotoxic agents with significant potential for further development. The structure-activity relationship studies highlight the importance of the α-methylene-γ-lactone moiety and show that modifications at the ester side chain and the germacrane ring can substantially alter biological activity. The primary mechanisms of action appear to involve the inhibition of the NF-κB signaling pathway and the induction of apoptosis. While specific quantitative data for 20-Dehydroeupatoriopicrin semiacetal is currently lacking in the public domain, the information gathered on related compounds provides a strong foundation for future research. Further investigation is warranted to elucidate the precise molecular targets and to synthesize novel analogs with improved potency and selectivity for therapeutic applications.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

Evaluating the Synergistic Potential of 20-Dehydroeupatoriopicrin Semiacetal: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide explores the therapeutic promise of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone with potential synergistic effects in combination with other compounds. While direct experimental data on synergistic combinations involving 20-Dehydroeupatoriopicrin semiacetal is not yet available in published literature, this guide draws upon the well-documented activities of the broader sesquiterpene lactone class to provide a framework for future investigation.

20-Dehydroeupatoriopicrin semiacetal is a natural compound isolated from plants of the Eupatorium genus, which have a history in traditional medicine for treating various ailments.[1][2] Sesquiterpene lactones as a class are recognized for their diverse biological activities, including potent anti-inflammatory and anticancer properties.[3][4][5] This guide will delve into the established mechanisms of action for related compounds and propose a rationale and experimental framework for evaluating the synergistic potential of 20-Dehydroeupatoriopicrin semiacetal.

Mechanistic Insights from the Sesquiterpene Lactone Family

Sesquiterpene lactones exert their therapeutic effects by modulating critical signaling pathways involved in cancer cell proliferation, survival, and drug resistance.[3] Understanding these mechanisms provides a strong basis for identifying promising combination therapies.

Key signaling pathways targeted by sesquiterpene lactones include:

• NF-κB Signaling Pathway: Many sesquiterpene lactones are known to inhibit the NF-κB pathway, a critical regulator of inflammation and cell survival. By preventing the activation of NF-κB, these compounds can sensitize cancer cells to the apoptotic effects of chemotherapeutic agents.[3][4]

• STAT3 Signaling Pathway: The STAT3 pathway is another crucial target. Inhibition of STAT3 phosphorylation by sesquiterpene lactones can overcome resistance to drugs like doxorubicin (B1662922) by downregulating anti-apoptotic proteins.[3]

The diagram below illustrates the general mechanism by which sesquiterpene lactones can inhibit these pro-survival signaling pathways, thereby potentially inducing apoptosis and synergizing with other anticancer agents.

Fig. 1: Hypothesized inhibition of pro-survival signaling pathways.

Comparative Analysis: Synergistic Potential with Conventional Chemotherapies

While specific data for 20-Dehydroeupatoriopicrin semiacetal is pending, studies on other sesquiterpene lactones have demonstrated significant synergistic effects with established chemotherapeutic drugs. This provides a strong rationale for investigating similar combinations.

Sesquiterpene Lactone	Combination Drug	Observed Synergistic Effect	Cancer Type	Reference
EPD	Cisplatin	Increased apoptosis and cell cycle arrest in the G2/M phase.	Ovarian Cancer	[6]
EPD	Paclitaxel	Enhanced cytotoxic effects.	Ovarian Cancer	[6]
Alantolactone	Doxorubicin	Overcame doxorubicin resistance by reducing STAT3 phosphorylation.	Breast Cancer	[3]
Alantolactone	Imatinib	Induced apoptosis in imatinib-resistant cells by blocking NF-κB nuclear translocation.	Chronic Myeloid Leukemia	[3]
Britannin	Vincristine	Enhanced anticancer activity.	Leukemia (MOLT-4 cells)	[7]
Deoxyelephantopin	Gemcitabine (B846)	Improved gemcitabine sensitivity by inhibiting the NF-κB signaling pathway.	Pancreatic Cancer	[4]

This table is illustrative and based on data for other sesquiterpene lactones to highlight the potential areas of investigation for 20-Dehydroeupatoriopicrin semiacetal.

Proposed Experimental Protocols for Evaluating Synergy

To systematically evaluate the synergistic effects of 20-Dehydroeupatoriopicrin semiacetal, a structured experimental workflow is essential.

1. Cell Viability Assays:

• Objective: To determine the half-maximal inhibitory concentration (IC50) of 20-Dehydroeupatoriopicrin semiacetal and conventional chemotherapeutic agents (e.g., cisplatin, paclitaxel, doxorubicin) individually and in combination.

• Methodology:

  • Culture relevant cancer cell lines (e.g., breast, ovarian, pancreatic).

  • Treat cells with a range of concentrations of each compound individually and in various combination ratios.

  • After a predetermined incubation period (e.g., 48-72 hours), assess cell viability using an MTT or similar assay.

  • Calculate the Combination Index (CI) using the Chou-Talalay method to determine if the interaction is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).

2. Apoptosis Assays:

• Objective: To quantify the induction of apoptosis by the combination treatment compared to individual agents.

• Methodology:

  • Treat cancer cells with the compounds at concentrations determined from cell viability assays.

  • After treatment, stain cells with Annexin V and Propidium Iodide (PI).

  • Analyze the stained cells using flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

3. Western Blot Analysis:

• Objective: To investigate the molecular mechanisms underlying the synergistic effects by examining changes in key signaling proteins.

• Methodology:

  • Treat cells with the compounds and lyse the cells to extract proteins.

  • Separate proteins by SDS-PAGE and transfer them to a membrane.

  • Probe the membrane with antibodies against proteins involved in apoptosis (e.g., Bcl-2, Bax, cleaved caspase-3) and relevant signaling pathways (e.g., p-STAT3, p-IκBα).

  • Quantify protein expression levels to determine the effect of the combination treatment.

The following diagram outlines a proposed experimental workflow for assessing synergistic effects.

Fig. 2: Proposed experimental workflow for synergy evaluation.

Future Directions and Conclusion

The exploration of synergistic combinations of natural products like 20-Dehydroeupatoriopicrin semiacetal with existing cancer therapies holds immense potential for developing more effective and less toxic treatment regimens. The broader family of sesquiterpene lactones has demonstrated a clear precedent for synergistic interactions by targeting key cancer survival pathways.

Future research should focus on conducting the proposed experimental protocols to generate concrete data on the synergistic effects of 20-Dehydroeupatoriopicrin semiacetal. In vivo studies using animal models would be the subsequent critical step to validate in vitro findings and assess the therapeutic efficacy and safety of promising combinations. The insights gained from such studies will be invaluable for the drug development pipeline and for unlocking the full therapeutic potential of this promising natural compound.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical Constituents and Their Bioactivities of Plants from the Genus Eupatorium (2015–Present) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oaepublish.com [oaepublish.com]
• 4. Sesquiterpene Lactones as Promising Candidates for Cancer Therapy: Focus on Pancreatic Cancer [mdpi.com]
• 5. Sesquiterpene Lactones and Cancer: New Insight into Antitumor and Anti-inflammatory Effects of Parthenolide-Derived Dimethylaminomicheliolide and Micheliolide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]

Safety & Regulatory Compliance

Navigating the Disposal of 20-Dehydroeupatoriopicrin Semiacetal: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of specialized chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides a procedural framework for the disposal of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone used in life sciences research. Due to the absence of specific, publicly available disposal protocols for this compound, this document outlines a general, safety-first approach that prioritizes regulatory compliance and the protection of laboratory personnel and the environment.

The primary directive for the disposal of any chemical is to consult the manufacturer's Safety Data Sheet (SDS) and to adhere to the guidelines established by your institution's Environmental Health and Safety (EHS) department. The SDS provides comprehensive information regarding the chemical's hazards, handling, storage, and disposal.

General Protocol for Chemical Waste Disposal

For a compound like 20-Dehydroeupatoriopicrin semiacetal, which belongs to the broader class of sesquiterpene lactones, it is prudent to handle it as a potentially hazardous substance. Sesquiterpene lactones are known for a range of biological activities and can be skin sensitizers. The following steps provide a general operational plan for disposal:

• Obtain the Safety Data Sheet (SDS): Before handling or disposing of the chemical, you must have the SDS provided by the supplier. This document is the primary source of safety and disposal information. Several chemical suppliers indicate the availability of an SDS for 20-Dehydroeupatoriopicrin semiacetal upon request or purchase.[1][2][3][4]

• Consult Your EHS Department: Your institution's Environmental Health and Safety department is the definitive resource for waste disposal procedures. They will provide guidance based on local, state, and federal regulations and may have specific protocols for different classes of chemical waste.

• Characterize the Waste: Determine if the waste is a pure substance, a solution, or mixed with other chemicals. The composition of the waste will dictate the appropriate disposal route.

• Segregate the Waste: Do not mix 20-Dehydroeupatoriopicrin semiacetal waste with other waste streams unless explicitly permitted by your EHS department. Improper mixing of chemicals can lead to dangerous reactions.

• Use Appropriate Containers: All chemical waste must be collected in containers that are compatible with the chemical, properly sealed, and clearly labeled. The label should include the full chemical name, concentration, and any relevant hazard warnings.

• Personal Protective Equipment (PPE): When handling the chemical or its waste, always wear the appropriate PPE as specified in the SDS. This typically includes safety goggles, gloves, and a lab coat.

• Arrange for Pickup and Disposal: Follow your institution's procedures for having chemical waste collected by a licensed hazardous waste disposal company.

Quantitative Data

Specific quantitative data regarding disposal parameters for 20-Dehydroeupatoriopicrin semiacetal, such as concentration limits for drain disposal or specific inactivation methods, are not available in the public domain. This information would typically be found in the compound's SDS or through specific studies which have not been identified. Therefore, no quantitative data can be summarized at this time. Researchers must rely on the guidance provided in the product-specific SDS and by their EHS department.

Experimental Protocols

Chemical Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of a laboratory chemical like 20-Dehydroeupatoriopicrin semiacetal. This flowchart emphasizes the critical decision points and the importance of consulting authoritative sources.

Caption: Logical workflow for the safe and compliant disposal of laboratory chemicals.

By adhering to this structured approach, researchers can ensure that the disposal of 20-Dehydroeupatoriopicrin semiacetal is managed in a manner that is safe, compliant, and environmentally responsible. Always prioritize the information provided in the official Safety Data Sheet and the directives from your institutional safety experts.

References

• 1. 20-Dehydroeupatoriopicrin semiacetal - Immunomart [immunomart.com]
• 2. 20-Dehydroeupatoriopicrin semiacetal | CAS:94234-24-9 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. vegpharm.com [vegpharm.com]
• 4. a2bchem.com [a2bchem.com]

Personal protective equipment for handling 20-Dehydroeupatoriopicrin semiacetal

Essential Safety and Handling Guide for 20-Dehydroeupatoriopicrin semiacetal

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 20-Dehydroeupatoriopicrin semiacetal (CAS No. 94234-24-9). Given the absence of a specific Safety Data Sheet (SDS), this guidance is based on the chemical classification of this compound as a sesquiterpene lactone and general safety protocols for handling potent or cytotoxic compounds. Sesquiterpene lactones are known to be potential skin sensitizers and can exhibit cytotoxic properties. Therefore, a cautious approach is warranted.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure to 20-Dehydroeupatoriopicrin semiacetal. The following table summarizes the recommended PPE based on guidelines for handling cytotoxic and hazardous compounds in a laboratory setting.

PPE Component	Specification	Rationale
Gloves	Double gloving with chemotherapy-rated nitrile gloves (ASTM D6978-05).	Provides a high level of protection against chemical permeation. Double gloving minimizes the risk of exposure in case of a tear or puncture in the outer glove.
Eye Protection	Chemical splash goggles or a full-face shield.	Protects the eyes from splashes and aerosols. A face shield offers broader protection for the entire face.
Lab Coat/Gown	Disposable, solid-front, back-closing gown made of a low-permeability fabric.	Prevents contamination of personal clothing and skin. The back-closing design offers better frontal protection.
Respiratory Protection	A fit-tested N95 respirator or higher, used within a chemical fume hood or biological safety cabinet.	Minimizes the inhalation of aerosols or fine powders, especially when handling the solid compound.
Foot Protection	Closed-toe shoes.	Protects feet from spills.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling and disposal of 20-Dehydroeupatoriopicrin semiacetal is essential for maintaining a safe laboratory environment.

1. Receiving and Storage:

• Upon receipt, inspect the package for any signs of damage or leakage in a designated receiving area.

• Wear appropriate PPE (gloves and lab coat) when unpacking.

• The compound should be stored at -20°C in a clearly labeled, sealed container within a designated and restricted-access area.[1]

2. Preparation and Handling:

• All handling of 20-Dehydroeupatoriopicrin semiacetal, including weighing and preparation of solutions, must be conducted in a certified chemical fume hood or a Class II Biological Safety Cabinet to minimize inhalation exposure.

• Utilize disposable equipment (e.g., weighing papers, spatulas) whenever possible to reduce cross-contamination and cleaning requirements.

• Work on a disposable, absorbent bench liner to contain any potential spills.

3. Spill Management:

• In the event of a spill, immediately alert personnel in the area and restrict access.

• Wearing full PPE, cover the spill with absorbent material from a cytotoxic spill kit.

• Work from the outer edge of the spill towards the center to prevent spreading.

• Decontaminate the area with an appropriate cleaning agent (e.g., a detergent solution followed by 70% ethanol).

• All materials used for spill cleanup must be disposed of as cytotoxic waste.

4. Disposal Plan:

• All waste contaminated with 20-Dehydroeupatoriopicrin semiacetal, including gloves, gowns, disposable labware, and spill cleanup materials, must be segregated as cytotoxic waste.

• Use designated, clearly labeled, leak-proof, and puncture-resistant containers for cytotoxic waste.[2][3]

• Sharps contaminated with the compound should be placed in a designated cytotoxic sharps container.

• Follow your institution's and local regulations for the final disposal of cytotoxic waste, which typically involves incineration by a licensed hazardous waste disposal company.[2][4]

Experimental Protocols: Key Safety Methodologies

Weighing Solid Compound:

• Don full PPE as outlined in the table above.

• Perform the weighing procedure inside a chemical fume hood or a balance enclosure.

• Use a dedicated set of weighing tools (spatula, forceps) or disposable alternatives.

• Tare the balance with the receiving vessel.

• Carefully transfer the desired amount of the solid compound, minimizing the creation of dust.

• Close the primary container immediately after weighing.

• Clean the weighing area and tools with a suitable solvent (e.g., ethanol) and dispose of the cleaning materials as cytotoxic waste.

Preparing Stock Solutions:

• Conduct the entire procedure within a chemical fume hood.

• Wear full PPE.

• Add the solvent to the pre-weighed solid compound in a suitable container.

• Cap the container and mix by gentle inversion or vortexing until the solid is fully dissolved. Avoid sonication which may generate aerosols.

• Clearly label the solution with the compound name, concentration, solvent, date, and appropriate hazard warnings.

Visualizations

Logical Relationship: Hierarchy of Controls

The following diagram illustrates the hierarchy of controls for minimizing exposure to 20-Dehydroeupatoriopicrin semiacetal, from the most effective to the least effective measures.

Caption: Hierarchy of controls for minimizing chemical exposure.

Experimental Workflow: Safe Handling and Disposal

This workflow diagram outlines the key procedural steps for the safe handling and disposal of 20-Dehydroeupatoriopicrin semiacetal in a research laboratory.

Caption: Step-by-step workflow for safe handling and disposal.

References

• 1. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. danielshealth.ca [danielshealth.ca]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. youtube.com [youtube.com]